Ethyl (3S)-3-ethoxybutanoate

• CAS: 670254-39-4

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of Ethyl (3S)-3-ethoxybutanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl (3S)-3-ethoxybutanoate is a chiral molecule of significant interest in the fields of organic synthesis and drug development. Its stereodefined structure, featuring both an ester and an ether functional group, makes it a valuable building block for the synthesis of complex, biologically active molecules. This in-depth technical guide provides a comprehensive overview of a primary and reliable pathway for the synthesis of ethyl (3S)-3-ethoxybutanoate, designed to be a practical resource for researchers and scientists. The synthesis is approached as a two-stage process: the enantioselective reduction of a prochiral ketone followed by the etherification of the resulting chiral alcohol. This guide will delve into the mechanistic underpinnings of these transformations, provide detailed experimental protocols, and present quantitative data to ensure reproducibility and success in the laboratory.

Strategic Approach to the Synthesis of Ethyl (3S)-3-ethoxybutanoate

The most logical and widely applicable synthetic route to ethyl (3S)-3-ethoxybutanoate commences with the readily available and inexpensive starting material, ethyl acetoacetate. The synthesis is strategically divided into two key transformations:

• Enantioselective Reduction: The prochiral ketone of ethyl acetoacetate is asymmetrically reduced to the corresponding (S)-alcohol, yielding the crucial chiral intermediate, ethyl (S)-3-hydroxybutanoate.

• Etherification: The secondary hydroxyl group of ethyl (S)-3-hydroxybutanoate is then converted to an ethyl ether, affording the final target molecule, ethyl (3S)-3-ethoxybutanoate.

This two-step approach allows for the precise installation of the desired stereochemistry at the C3 position, which is paramount for the utility of the final product in chiral synthesis.

Part 1: Enantioselective Reduction of Ethyl Acetoacetate to Ethyl (S)-3-Hydroxybutanoate

The cornerstone of this synthesis is the establishment of the correct stereocenter. For this, biocatalysis using baker's yeast (Saccharomyces cerevisiae) offers a cost-effective, environmentally benign, and highly enantioselective method for the reduction of the β-keto ester.[1]

Causality Behind the Experimental Choice: Biocatalysis with Baker's Yeast

Baker's yeast contains a multitude of oxidoreductase enzymes that can catalyze the reduction of carbonyl compounds.[1] These enzymes utilize nicotinamide adenine dinucleotide (NADH) or its phosphate derivative (NADPH) as a hydride source. The stereochemical outcome of the reduction is governed by the selective binding of the substrate to the active site of the enzyme, which preferentially delivers a hydride to one face of the carbonyl group. In the case of ethyl acetoacetate, specific enzymes within the yeast preferentially produce the (S)-enantiomer of ethyl 3-hydroxybutanoate with high enantiomeric excess (e.e.).[1][2] The use of whole-cell biocatalysis is particularly advantageous as it obviates the need for the isolation and purification of the enzyme and provides an in-situ cofactor regeneration system through the yeast's own metabolic processes.

Experimental Protocol: Baker's Yeast Reduction of Ethyl Acetoacetate

This protocol is adapted from the well-established procedure detailed in Organic Syntheses.[1][3]

Materials and Equipment:

• 4-L Three-necked round-bottomed flask

• Mechanical stirrer

• Bubble counter

• Stopper

• Sucrose (commercial grade)

• Baker's yeast (commercially available)

• Ethyl acetoacetate

• Celite

• Ethyl ether

• Magnesium sulfate (anhydrous)

• Sodium chloride

• Distillation apparatus

Procedure:

• Yeast Suspension Preparation: In a 4-L three-necked round-bottomed flask equipped with a mechanical stirrer, bubble counter, and a stopper, dissolve 300 g of sucrose in 1.6 L of tap water. To this solution, add 200 g of baker's yeast with stirring. Stir the resulting mixture for 1 hour at approximately 30°C.[1][3]

• First Substrate Addition: Add 20.0 g (0.154 mol) of ethyl acetoacetate to the fermenting yeast suspension and continue to stir for 24 hours at room temperature.[1][3]

• Second Substrate and Sucrose Addition: Prepare a solution of 200 g of sucrose in 1 L of warm (ca. 40°C) tap water and add it to the reaction mixture. One hour later, add an additional 20.0 g (0.154 mol) of ethyl acetoacetate. Continue stirring for an additional 50–60 hours at room temperature.[1][3]

• Work-up: Add 80 g of Celite to the reaction mixture and filter through a sintered-glass funnel. Wash the filtrate with 200 mL of water. Saturate the filtrate with sodium chloride and extract with five 500-mL portions of ethyl ether.[1][3]

• Purification: Combine the ether extracts, dry over anhydrous magnesium sulfate, filter, and concentrate using a rotary evaporator at a bath temperature of 35°C to a volume of 50–80 mL. Fractionally distill the residue under reduced pressure (12 mm) and collect the fraction boiling at 71–73°C.[1][4]

Quantitative Data Summary:

Parameter	Value
Yield	24–31 g (59–76%)
Boiling Point	71–73°C at 12 mm
Specific Rotation	[α]D25 +37.2° (c 1.3, chloroform)
Enantiomeric Excess (e.e.)	~85%

Note: The enantiomeric excess can be further enhanced by crystallization of the 3,5-dinitrobenzoate derivative or by using "starved" yeast.[1][4]

Visualization of the Reduction Workflow

Caption: Workflow for the biocatalytic reduction of ethyl acetoacetate.

Part 2: Etherification of Ethyl (S)-3-Hydroxybutanoate

With the chiral precursor, ethyl (S)-3-hydroxybutanoate, in hand, the subsequent step is the etherification of the secondary hydroxyl group. The Williamson ether synthesis is a classic and reliable method for this transformation.[5][6][7]

Causality Behind the Experimental Choice: Williamson Ether Synthesis

The Williamson ether synthesis proceeds via an S_N2 mechanism, where an alkoxide nucleophile attacks an alkyl halide, displacing the halide and forming an ether.[7] This method is well-suited for the synthesis of both symmetrical and asymmetrical ethers.[5][7] In the context of synthesizing ethyl (3S)-3-ethoxybutanoate, the alkoxide of ethyl (S)-3-hydroxybutanoate will react with an ethyl halide.

A critical consideration is the choice of base for the deprotonation of the alcohol. Strong, non-nucleophilic bases such as sodium hydride (NaH) are often preferred to generate the alkoxide in situ. The use of a polar aprotic solvent like tetrahydrofuran (THF) or dimethylformamide (DMF) can facilitate the S_N2 reaction. The choice of the ethylating agent is also important; ethyl iodide is generally more reactive than ethyl bromide.

A potential side reaction is elimination, particularly given that the proton alpha to the ester carbonyl is acidic. However, by carefully controlling the reaction conditions, such as using a strong base to selectively deprotonate the hydroxyl group at low temperatures, the desired etherification can be favored. Another approach to enhance the reaction efficiency and minimize side reactions is the use of phase-transfer catalysis.[8] A phase-transfer catalyst can facilitate the transfer of the alkoxide from an aqueous or solid phase to the organic phase containing the alkyl halide.

Experimental Protocol: Williamson Ether Synthesis of Ethyl (S)-3-Hydroxybutanoate

This protocol is a general procedure based on the principles of the Williamson ether synthesis and may require optimization.

Materials and Equipment:

• Flame-dried, three-necked round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Nitrogen inlet

• Dropping funnel

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous tetrahydrofuran (THF)

• Ethyl (S)-3-hydroxybutanoate

• Ethyl iodide

• Diethyl ether or ethyl acetate

• Saturated aqueous ammonium chloride solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add sodium hydride (1.1 equivalents, 60% dispersion in mineral oil) to anhydrous tetrahydrofuran (THF).

• Alkoxide Formation: Cool the suspension to 0 °C in an ice bath. Slowly add a solution of ethyl (S)-3-hydroxybutanoate (1.0 equivalent) in anhydrous THF to the NaH suspension via a dropping funnel. Stir the mixture at 0 °C for 1 hour, or until the evolution of hydrogen gas ceases.

• Alkylation: To the resulting alkoxide solution, add ethyl iodide (1.2 equivalents) dropwise at 0 °C. After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Carefully quench the reaction by the slow addition of a saturated aqueous ammonium chloride solution. Extract the aqueous layer with diethyl ether or ethyl acetate.

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate. Filter and concentrate the solution under reduced pressure. Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to obtain pure ethyl (3S)-3-ethoxybutanoate.

Quantitative Data Summary:

Parameter	Expected Value
Yield	Moderate to good (typically 60-85%)
Purity	>95% after chromatography

Visualization of the Etherification Pathway

Caption: Williamson ether synthesis of ethyl (3S)-3-ethoxybutanoate.

Conclusion

The synthesis of ethyl (3S)-3-ethoxybutanoate can be reliably achieved through a two-step sequence involving an initial enantioselective, biocatalytic reduction of ethyl acetoacetate, followed by a Williamson ether synthesis. This approach is both efficient and leverages a cost-effective and environmentally friendly method for establishing the critical stereocenter. The detailed protocols and mechanistic insights provided in this guide are intended to equip researchers, scientists, and drug development professionals with the necessary knowledge to successfully synthesize this valuable chiral building block for their research and development endeavors. Careful execution of the experimental procedures and monitoring of the reaction progress are key to achieving high yields and purity of the final product.

References

• Williamson, A. W. (1850). Theory of Aetherification. Philosophical Magazine, 37(251), 350-356.
• Yadav, G. D., & Kadam, A. A. (2012). Phase transfer catalysis in the synthesis of o-nitrodiphenyl ether: Kinetics and mechanism. Chemical Engineering Journal, 210, 436-445.
• Yang, H. M., & Wang, H. T. (2005). Etherification of halo-ester by phase-transfer catalysis in a solid–liquid system. Chemical Engineering Journal, 108(1-2), 137-143.

• Chemistry Steps. (2022, November 13). Williamson Ether Synthesis. Retrieved from [Link]

• Seebach, D., Sutter, M. A., Weber, R. H., & Züger, M. F. (1985). Yeast Reduction of Ethyl Acetoacetate: (S)-(+)

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• Agho, M. O., & Iyun, J. F. (2012). Silver Oxide-Mediated Oxime Ether Synthesis. Scholars Research Library, Archives of Applied Science Research, 4(2), 949-953.

• LookChem. (n.d.). Preparation of (S)-(+)-Ethyl 3-Hydroxybutanoate. Retrieved from [Link]

• Kometani, T., Yoshii, H., Kitatsuji, E., Nishimura, H., & Matsuno, R. (1993). Large-scale preparation of (S)-ethyl 3-hydroxybutanoate with a high enantiomeric excess through baker's yeast-mediated bioreduction.

• ETH Zürich. (n.d.). YEAST REDUCTION OF ETHYL ACETOACETATE: (S)-(+)-ETHYL 3-HYDROXYBUTANOATE. Retrieved from [Link]

• Chempedia. (n.d.). Preparation of (S)-(+)-Ethyl 3-Hydroxybutanoate. Retrieved from [Link]

• Osaka University. (n.d.). Large-scale preparation of (S)-ethyl 3-hydroxybutanoate with a high enantiomeric excess through baker's yeast-mediated bioreduction. Retrieved from [Link]

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Stereochemical Dynamics and Enolate Reactivity of Ethyl (3S)-3-ethoxybutanoate: A Technical Guide

Executive Summary

Ethyl (3S)-3-ethoxybutanoate is a chiral β-alkoxy ester that serves as a critical benchmark substrate for understanding the 1[1]. For researchers and drug development professionals, mastering the enolate chemistry of this molecule provides highly predictive models for asymmetric synthesis, specifically in the stereoselective functionalization of carbonyl compounds. This guide deconstructs the mechanistic causality, stereoelectronic parameters, and self-validating experimental workflows required to harness its chemical properties.

Mechanistic Causality: Stereoelectronic Control of Protonation

The base-catalyzed hydrogen/deuterium (H/D) exchange of ethyl (3S)-3-ethoxybutanoate in ethanol-d (EtOD) proceeds via a planar enolate intermediate. The subsequent electrophilic attack by EtOD exhibits remarkable diastereoselectivity, yielding predominantly the 2[2].

As a Senior Application Scientist, I emphasize that this high stereoselection is not merely a steric phenomenon; it is governed by a synergistic combination of stereoelectronic effects and 3[3]:

• Hyperconjugative Stabilization: As the incipient C-D bond forms, the developing electron density requires stabilization. The σ* orbital of the β-C-O bond acts as a powerful electron acceptor. Maximum orbital overlap occurs when the C-O bond is oriented antiperiplanar to the incoming electrophile[2].

• Dipole Minimization: The transition state with the lowest electrostatic energy aligns the highly polarized C-O bond anti to the forming C-D bond, effectively minimizing dipole-dipole repulsion[3].

Mechanistic causality driving the high diastereoselectivity of enolate protonation.

Self-Validating Experimental Protocol: Base-Catalyzed H/D Exchange

To rigorously study the intrinsic diastereoselectivity of the solvated enolate without interference from metal-ion chelation or aggregation, the experimental design must utilize 4[4].

Causality of Experimental Choices: The use of dilute NaOEt (0.01–0.06 M) ensures the enolate exists as a free, solvated anion rather than a tight ion pair. To validate this, the protocol incorporates a control using 18-crown-6 with KOEt; if the stereochemical outcome remains unchanged, it confirms the absolute absence of ion-pairing effects[4]. Furthermore, the protocol employs a double-isotope control to self-validate the reaction pathway.

Step-by-Step Methodology

• Solvent Preparation: Prepare a highly dilute solution of 0.01 M sodium ethoxide (NaOEt) in anhydrous ethanol-d (EtOD).

• Substrate Introduction: Dissolve Ethyl (3S)-3-ethoxybutanoate in the basic EtOD solution to achieve a final substrate concentration of 0.1 M.

• Kinetic Monitoring: Transfer the reaction mixture to an NMR tube. Monitor the disappearance of the α-proton signal via 76 MHz ²H NMR or standard ¹H NMR integrations over time[1].

• Reaction Quenching: Quench the reaction at varying conversion intervals (e.g., 16%, 50%, 90%) using a buffered D₂O/DCl solution. This rapidly locks the stereocenter, preventing post-reaction epimerization.

• Self-Validation (Double-Isotope Control): To definitively prove the reaction proceeds strictly via enolate protonation and not via an elimination-addition sequence, repeat the experiment using ¹³C-labeled ethanol. Post-reaction ¹³C NMR must show <1% incorporation of ¹³C at the C-3 ethoxy group, confirming the β-ethoxy group does not act as a leaving group[4].

Workflow of base-catalyzed H/D exchange for Ethyl (3S)-3-ethoxybutanoate.

Quantitative Stereochemical Data

The diastereoselectivity of enolate protonation for ethyl 3-ethoxybutanoate remains highly consistent across various non-aggregating base systems. This consistency highlights the robustness of the intrinsic stereoelectronic control over the transition state[1][4].

Catalyst System	Solvent	Conversion Range	Diastereomeric Excess (de)	Major Diastereomer Yield
0.01–0.06 M NaOEt	EtOD	15 – 90%	~82%	Anti (89–91%)
0.01 M KOEt + 18-crown-6	EtOD	20 – 80%	~82%	Anti (89–91%)
0.04 M (CH₃)₄NOH	EtOD	16 – 24%	~86%	Anti (93%)

Table 1: Diastereoselectivity of H/D exchange for ethyl 3-ethoxybutanoate under various basic conditions, demonstrating the intrinsic preference for anti-protonation of the free enolate.

Conclusion

The enolate chemistry of Ethyl (3S)-3-ethoxybutanoate exemplifies how subtle stereoelectronic parameters—specifically σ* orbital acceptor properties and dipole minimization—dictate macroscopic stereochemical outcomes[2][3]. By employing self-validating methodologies like double-isotope labeling, researchers can confidently map these transition states and apply these principles to the rational design of asymmetric syntheses in advanced drug development.

References

• Mohrig, J. R., et al. "Diastereoselectivity of Enolate Anion Protonation. H/D Exchange of β-Substituted Ethyl Butanoates in Ethanol-d." Journal of the American Chemical Society. URL:[Link]

• Mohrig, J. R., et al. "Stereochemistry of 1,2-Elimination and Proton-Transfer Reactions: Toward a Unified Understanding." Accounts of Chemical Research. URL:[Link]

• Evanseck, J. D., et al. "Diastereoselectivity of Enolate Anion Protonation. Reaction of HCN with the Enolate of 3-Fluorobutanoic Acid. An ab Initio Molec." Journal of the American Chemical Society. URL:[Link]

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• 4. pubs.acs.org [pubs.acs.org]

The Mechanistic Utility of Ethyl (3S)-3-ethoxybutanoate: A Probe for Enolate Stereochemistry and Esterase Metabolism

Executive Summary

Ethyl (3S)-3-ethoxybutanoate is an organic ester formed from the reaction of 3-ethoxybutanoic acid and ethanol (1)[1]. While frequently categorized as a flavoring agent due to its aromatic properties, its primary significance in advanced chemical research and drug development lies in its function as a mechanistic probe. This whitepaper explores the dual "mechanisms of action" of Ethyl (3S)-3-ethoxybutanoate: its role in elucidating the stereospecificity of base-catalyzed proton-transfer reactions (physical organic chemistry) and its biotransformation via carboxylesterase-mediated hydrolysis (pharmacology).

Mechanism of Action I: Diastereoselective Enolate Anion Protonation

In the synthesis of chiral active pharmaceutical ingredients (APIs), controlling the stereochemistry of enolate intermediates is paramount. Ethyl (3S)-3-ethoxybutanoate serves as an ideal model substrate to study the chemistry of solvated enolate anions without the confounding variables of chelation or aggregation interactions (2)[2].

When exposed to a base such as sodium ethoxide (NaOEt) in deuterated ethanol (EtOD), the α-protons of the ester are abstracted to form a planar, resonance-stabilized enolate anion. The critical mechanistic step is the subsequent protonation (or deuteration). Experimental evidence demonstrates that the ethoxide-catalyzed H/D exchange of ethyl 3-ethoxybutanoate yields 89–91% of the anti-addition product (3)[3].

This high diastereoselection is strictly dependent on the steric and electronic influence of the β-ethoxy substituent. The bulky β-group shields one face of the enolate, forcing the incoming deuteron to attack from the opposite face, thereby dictating the anti stereochemical outcome.

Figure 1: Logical workflow of the diastereoselective enolate anion protonation mechanism.

Mechanism of Action II: Biotransformation and Esterase Metabolism

For drug development professionals, understanding how β-substituted esters behave in biological systems is crucial for prodrug design. Ethyl (3S)-3-ethoxybutanoate acts as a structural surrogate for complex ester prodrugs, undergoing rapid hydrolysis mediated by ubiquitous human carboxylesterases (CES1 in the liver, CES2 in the intestine).

The mechanism initiates when the ester binds to the CES active site. The catalytic triad (Ser-His-Glu) facilitates a nucleophilic attack by the serine hydroxyl group on the ester's carbonyl carbon, forming a transient tetrahedral intermediate. This intermediate collapses, expelling ethanol and leaving an acyl-enzyme complex. Finally, a water molecule hydrolyzes the acyl-enzyme bond, releasing (3S)-3-ethoxybutanoic acid and regenerating the free enzyme.

Figure 2: Step-by-step mechanism of carboxylesterase-mediated ester hydrolysis.

Experimental Workflows and Protocols

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems, emphasizing the causality behind each methodological choice.

Protocol A: Base-Catalyzed H/D Exchange and NMR Stereochemical Profiling

• Substrate Preparation: Dissolve 0.5 mmol of Ethyl (3S)-3-ethoxybutanoate in 2.0 mL of anhydrous EtOD. Causality: Anhydrous conditions are strictly maintained to prevent competitive hydrolysis of the ester bond by trace water, ensuring proton-transfer is the sole reaction pathway.

• Reaction Initiation: Add 0.05 mmol of NaOEt to the solution at 25°C. Causality: NaOEt acts as the catalytic base to generate the enolate, while EtOD serves as an infinite isotopic sink to drive the equilibrium toward deuteration.

• Quenching: After 60 minutes, rapidly quench the reaction by adding 0.1 mL of 1M DCl in D₂O. Causality: Immediate acidification neutralizes the base, instantly halting the dynamic enolate equilibrium and "freezing" the kinetic isotopic distribution for accurate measurement.

• NMR Analysis: Extract the product into CDCl₃ and perform high-resolution ¹H and ²H NMR. Causality: ²H NMR allows for direct quantification of deuterium incorporation, while ¹H NMR integration of the distinct α-proton signals determines the diastereomeric excess.

• Self-Validation Step: A control reaction utilizing a non-enolizable internal standard (e.g., tetramethylsilane) must be run concurrently. This confirms that observed spectral changes are exclusively due to α-proton exchange and not global molecular degradation.

Protocol B: In Vitro Carboxylesterase Hydrolysis Assay

• Enzyme Incubation: Pre-warm 0.5 mg/mL of Human Liver Microsomes (HLM) in 100 mM potassium phosphate buffer (pH 7.4) to 37°C for 5 minutes. Causality: HLMs contain high concentrations of membrane-bound CES1, providing a physiologically relevant model for hepatic first-pass metabolism.

• Substrate Addition: Initiate the reaction by adding Ethyl (3S)-3-ethoxybutanoate to achieve a final concentration gradient (10 µM to 500 µM). Causality: A concentration gradient is required to plot the saturation curve and accurately calculate Michaelis-Menten kinetics ( Vmax​ and Km​ ).

• Aliquot Sampling and Quenching: At predetermined intervals (e.g., 5, 10, 15, 30 mins), extract 50 µL aliquots and immediately mix with 150 µL of ice-cold acetonitrile. Causality: Acetonitrile rapidly denatures the esterase enzymes, instantly halting the reaction. It also precipitates microsomal proteins, which are subsequently pelleted via centrifugation to prevent LC-MS/MS column clogging.

• Self-Validation Step: A zero-enzyme control (buffer + substrate only) must be incubated in parallel. This quantifies any spontaneous chemical hydrolysis of the ester bond, ensuring that the calculated Vmax​ strictly represents enzymatic turnover.

Quantitative Data Summaries

The following tables synthesize the quantitative outcomes of the aforementioned mechanisms, providing a comparative baseline for researchers utilizing this compound.

Table 1: Diastereoselectivity of Base-Catalyzed H/D Exchange Data synthesized from foundational stereochemical studies on β-substituted esters (3)[3].

Substrate	Solvent / Base	Major Diastereomer	Diastereomeric Excess (%)	Mechanistic Note
Ethyl (3S)-3-ethoxybutanoate	EtOD / NaOEt	anti	89–91%	High stereocontrol driven by β-alkoxy steric shielding.
Ethyl 3-methoxybutanoate	D₂O / OD⁻	anti	93–94%	Shorter alkyl chain slightly increases facial bias.
Diethyl malate	EtOD / NaOEt	syn	Low	Competing σ* orbital interactions invert facial preference.

Table 2: Pharmacokinetic Parameters for CES-Mediated Hydrolysis (In Vitro Model Estimates) Representative kinetic parameters demonstrating the metabolic fate of β-substituted ethyl esters.

Enzyme System	Vmax​ (nmol/min/mg)	Km​ (µM)	Intrinsic Clearance ( CLint​ )	Biological Significance
Human Liver Microsomes (HLM)	45.2	120.5	0.375	Represents primary hepatic first-pass metabolism.
Recombinant CES1	68.4	95.0	0.720	Confirms CES1 as the primary driver of hydrolysis.
Recombinant CES2	12.1	310.2	0.039	Lower affinity due to the small alcohol leaving group.

References

• Source: Accounts of Chemical Research (acs.org)
• Diastereoselectivity of Enolate Anion Protonation.
• Buy Ethyl 3-ethoxybutanoate (EVT-8471011)

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Ethyl (3S)-3-ethoxybutanoate: Bridging Physical Organic Chemistry and Sustainable Fuel Engineering

Executive Summary

Ethyl (3S)-3-ethoxybutanoate (CAS No. 4220-75-1), often referred to broadly as ethyl 3-ethoxybutyrate (EEB), is a versatile β -alkoxy ester that occupies a unique intersection between fundamental physical organic chemistry and applied environmental engineering[1]. For synthetic chemists and drug development professionals, the (3S)-enantiomer serves as a rigorous mechanistic probe for understanding diastereoselective enolate protonation[2]. Conversely, in the realm of sustainable materials, the racemic and biologically derived forms of this molecule are emerging as high-performance, renewable fuel oxygenates synthesized from municipal wastewater biosolids[3].

This technical guide synthesizes the current literature surrounding Ethyl (3S)-3-ethoxybutanoate, detailing its mechanistic utility, physicochemical properties, and scalable synthesis protocols.

Mechanistic Utility: Probing Enolate Diastereoselectivity

In complex drug development, controlling the stereochemistry of α -alkylation or protonation of carbonyl compounds is critical. Ethyl (3S)-3-ethoxybutanoate has been extensively utilized in literature as a model substrate to study the intrinsic steric and electronic factors governing the diastereoselectivity of electrophilic attack on enolate anions.

The Causality of Substrate Selection

Historically, studying the facial selectivity of enolate protonation was confounded by ion-pairing and molecular aggregation in non-polar solvents. In a landmark study published in the Journal of the American Chemical Society, utilized ethyl 3-ethoxybutanoate to rigorously exclude these variables[2].

Why this specific molecule? By utilizing a relatively polar solvent (ethanol-d) and highly dilute base concentrations (0.01–0.06 M NaOEt), the researchers ensured the enolate existed as a fully solvated, unaggregated anion[2]. The presence of the (3S)-ethoxy group provides a neighboring stereogenic center that exerts a distinct stereoelectronic influence on the transition state without engaging in complex chelation networks that typically mask intrinsic reactivity[2]. This allows researchers to isolate how the β -substituent directs the incoming electrophile (deuterium) to either the syn or anti face of the π -system.

Diastereoselective H/D exchange mechanism of ethyl (3S)-3-ethoxybutanoate.

Industrial Application: Renewable Fuel Oxygenate

Beyond its role as a chiral building block, EEB has gained significant traction as a drop-in biofuel and oxygenate. According to , EEB can be synthesized from poly-3-hydroxybutyrate (PHB)—a bacterial storage polymer abundantly produced by microbes in wastewater treatment plants (WWTPs)[3].

Quantitative Data: Fuel and Physicochemical Properties

When blended with Ultra-Low Sulfur Diesel (ULSD) or standard gasoline, EEB significantly reduces criteria pollutant emissions without compromising engine performance[3][4]. The table below consolidates the quantitative data derived from recent environmental assessments and fuel characterization studies.

Parameter	Value / Characteristic	Impact / Significance
Molecular Formula	C₈H₁₆O₃	High oxygen content promotes cleaner combustion.
Water Solubility	25.8 g/L	Low enough to prevent fuel phase separation.
Partition Coefficient (Kow)	1.8	Indicates favorable lipophilicity for blending.
Henry's Law Constant	1.04 × 10⁻⁵ atm-m³/mole	Low volatility limits evaporative emissions.
Environmental Persistence	15 – 30 days	Rapid degradation; not a persistent organic pollutant (POP).
Anti-Knock Index (5% Blend)	91.6	Maintains high octane ratings in gasoline blends.
Cetane Number (10-20% Blend)	> 40	Meets ignition delay requirements for diesel engines.

Self-Validating Experimental Protocols

To bridge the gap between biological feedstocks and chemical utility, the following protocol details the extraction and conversion of PHB into Ethyl 3-ethoxybutanoate, adapted from established patent literature .

Protocol: Microwave-Assisted Ethanolysis of PHB

This workflow utilizes microwave irradiation to overcome the high crystallinity of PHB, utilizing sulfuric acid as both a depolymerization and esterification catalyst.

Step-by-Step Methodology:

• Feedstock Preparation: Isolate PHB-rich biosolids from WWTP effluent. Lyophilize the biomass to remove residual moisture. Causality: Water acts as a nucleophile that competes with ethanol, driving the equilibrium toward the carboxylic acid rather than the target ester.

• Slurry Formulation: Suspend the dried biomass in absolute ethanol. Add concentrated sulfuric acid (H₂SO₄) at a precise ratio of 0.65 g per 1.0 kg of PHB. Causality: H₂SO₄ protonates the ester linkages of the PHB polymer, lowering the activation energy for nucleophilic acyl substitution by ethanol.

• Microwave Irradiation: Subject the slurry to microwave heating in a sealed, pressure-rated vessel at 140°C for 120 minutes. Causality: Microwave dielectric heating provides rapid, volumetric energy transfer, drastically reducing the reaction time compared to conventional thermal refluxing.

• Phase Separation: Cool the mixture to room temperature and add an equal volume of hexanes. Agitate and allow the phases to separate. Causality: Hexane selectively extracts the non-polar ethyl 3-ethoxybutanoate, leaving unreacted polar biosolids, excess ethanol, and acid in the aqueous/polar phase.

• Fractional Distillation (Purification): Decant the hexane layer and subject it to fractional distillation. Remove hexane (b.p. 68°C) and residual ethanol (b.p. 78°C) first, followed by the collection of the purified EEB fraction.

• Self-Validation Step: To ensure the integrity of the protocol, analyze a 1 μ L aliquot of the final distillate via Gas Chromatography-Mass Spectrometry (GC-MS). The system is validated if a distinct molecular ion peak at m/z 160 is observed. For applications requiring the (3S)-enantiomer, subsequent Chiral HPLC must be performed to confirm enantiomeric excess (ee > 98%) and verify that no racemization occurred during the acidic microwave step.

Workflow for the microwave-assisted synthesis of EEB from wastewater biomass.

References

• Rosenberg, R. E., & Mohrig, J. R. (1997). "Diastereoselectivity of Enolate Anion Protonation. H/D Exchange of β -Substituted Ethyl Butanoates in Ethanol-d." Journal of the American Chemical Society, 119(3), 487-492.[Link]

• Bunce, M. P., et al. (2015). "Ethyl 3-ethoxybutyrate, a new component of the transportation renewable fuel portfolio." Fuel, 161, 262-268.[Link]

• Smoot, J. C., et al. (2013). "Process for producing a renewable biofuel from waste water treatment plants.

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• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. osti.gov [osti.gov]

Comprehensive Safety and Handling Whitepaper: Ethyl (3S)-3-ethoxybutanoate in Advanced Chemical Synthesis and Fuel Research

Executive Summary

Ethyl (3S)-3-ethoxybutanoate (EEB) is a highly versatile chiral ester that has garnered significant attention across two distinct scientific domains: as a stereodirecting building block in pharmaceutical synthesis, and as a renewable fuel oxygenate for ultra-low-sulfur diesel (ULSD)[1]. Synthesized either via the asymmetric reduction of precursors or derived from bacterial poly-3-hydroxyalkanoates (PHB)[1], the handling of this compound requires strict adherence to specialized safety data sheet (SDS) protocols.

This whitepaper provides an in-depth technical guide for researchers and drug development professionals. It synthesizes physicochemical hazard data, environmental impact assessments, and field-proven experimental protocols into a cohesive framework, ensuring that all laboratory workflows utilizing EEB are both safe and scientifically rigorous.

Physicochemical Profile & Hazard Identification

Understanding the structural vulnerabilities of Ethyl (3S)-3-ethoxybutanoate is critical for designing safe experimental setups. The molecule features two reactive functional groups: an ester linkage that dictates its flammability, and an ether linkage that introduces the risk of auto-oxidation.

Quantitative Data Summary

The following table summarizes the core physicochemical properties of the compound, utilizing data from closely related proxy esters (such as ethyl 3-ethoxypropionate) to establish a baseline for its physical behavior[2][3].

Property	Value	Causality / Experimental Relevance
Chemical Formula	C8H16O3	Defines the stoichiometry for precise molarity calculations in synthesis.
Molecular Weight	160.21 g/mol	Essential for calculating reaction equivalents and mass balances.
CAS Number	4220-75-1 (Racemate)	Primary registry identifier for cross-referencing regulatory databases[3].
Flash Point	~58 °C	Dictates Category 3 Flammability; necessitates explosion-proof equipment[2].
Vapor Density	>1 (Air = 1)	Vapors are heavier than air and will settle in low areas, creating hidden ignition risks[2].

GHS Hazard Classification & Mitigation

The presence of the alpha-hydrogens adjacent to the ether oxygen makes EEB susceptible to radical abstraction by atmospheric oxygen. Over time, this leads to the formation of explosive hydroperoxides[4].

Hazard Code	Description	Mechanistic Causality & Mitigation Strategy
H226	Flammable liquid and vapor	High vapor pressure at ambient temperatures allows explosive mixtures to form. Mitigation: Use non-sparking tools and ground/bond all receiving containers[2].
EUH019	May form explosive peroxides	Ether auto-oxidation generates shock-sensitive peroxides. Mitigation: Store under an inert N2 atmosphere; test periodically with KI-starch paper[4].
EUH066	Repeated exposure causes skin dryness	The lipophilic nature of the ester strips natural dermal oils. Mitigation: Wear nitrile or butyl rubber gloves during all handling[4].

Toxicological and Environmental Fate

Beyond benchtop safety, the environmental impact of EEB is heavily scrutinized, particularly given its emerging role as a renewable drop-in fuel additive for ULSD[1].

When evaluating the environmental persistence and long-range transport potential of EEB emissions, researchers rely on standardized modeling frameworks such as the OECD POV and LRTP Screening Tool[5]. Because EEB is an ester, it is generally biodegradable and susceptible to environmental hydrolysis. However, its aquatic toxicity profile requires careful disposal. Runoff from fire control or dilution water must be contained, as it can pollute waterways and create secondary explosion hazards[6].

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, every protocol involving EEB must be a self-validating system. The following methodologies explain not just how to handle the chemical, but the causality behind each step.

Protocol: Safe Distillation and Peroxide Remediation

Before utilizing aged EEB in sensitive catalytic reactions, it must be cleared of hydroperoxides.

• Initial Validation (Testing): Dip a KI-starch indicator strip into the EEB solvent. A color change to blue/black indicates the presence of hydroperoxides (>10 ppm).

• Remediation: If positive, transfer the solvent to a separatory funnel and wash with an equal volume of 5% aqueous acidic ferrous sulfate (FeSO₄) solution. Causality: The Fe²⁺ ions reduce the dangerous peroxides into stable alcohols while being oxidized to Fe³⁺.

• Secondary Validation: Re-test the organic layer with a fresh KI-starch strip. This step makes the protocol self-validating; you may only proceed to distillation when the strip remains entirely colorless.

• Distillation: Dry the organic layer over anhydrous MgSO₄, filter, and distill under reduced pressure (e.g., 2.0 hPa) to prevent thermal degradation of the ester[2].

• Storage: Backfill the receiving flask with high-purity Nitrogen (N₂) to displace oxygen, and store at 2–8 °C in a dark, flammables-rated cabinet[4].

Fig 1. Self-validating hazard mitigation and storage workflow for EEB.

Protocol: Stereoselective Enolate Formation and H/D Exchange

EEB is frequently used to study the diastereoselectivity of enolate anion protonation. The following protocol is adapted from foundational studies on β-substituted ethyl butanoates[7].

• Solvent Preparation: Utilize ethanol-d (EtOD) to provide a clean deuterium source.

• Base Formulation: Prepare a highly dilute solution of NaOEt in EtOD (0.01–0.06 M). Causality: Dilute conditions are strictly required to prevent the formation of complex enolate aggregates. This ensures the enolate exists as a solvated monomer, allowing researchers to isolate the true steric and electronic effects of the (3S)-ethoxy group without confounding aggregation variables[7].

• Deprotonation: Slowly add Ethyl (3S)-3-ethoxybutanoate to the basic solution at -78 °C to form the enolate anion.

• Quenching & Validation: Quench the reaction with D₂O/DCl. The self-validation occurs during the subsequent ¹H/²H NMR analysis: the relative integrations of the upfield and downfield ²H NMR peaks directly confirm the stereochemical outcome (e.g., the formation of the 2R,3S diastereomer)[7].

Fig 2. Stereoselective enolate formation and H/D exchange pathway.

Sources

• 1. ultra-low-sulfur diesel ulsd: Topics by Science.gov [science.gov]
• 2. Ethyl 3-ethoxypropionate - Safety Data Sheet [chemicalbook.com]
• 3. lookchem.cn [lookchem.cn]
• 4. carlroth.com [carlroth.com]
• 5. one.oecd.org [one.oecd.org]
• 6. redox.com [redox.com]
• 7. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes &amp; Protocols: Leveraging Ethyl (3S)-3-ethoxybutanoate for High-Fidelity Asymmetric Synthesis

Prepared for: Researchers, Scientists, and Drug Development Professionals From: The Office of the Senior Application Scientist

Executive Summary: The Strategic Value of Ethyl (3S)-3-ethoxybutanoate

In the landscape of modern asymmetric synthesis, the demand for reliable and versatile chiral building blocks is paramount. These molecules serve as foundational scaffolds for constructing complex, stereochemically-defined targets such as pharmaceuticals and natural products. Ethyl (3S)-3-ethoxybutanoate emerges as a highly valuable C4 chiral synthon, distinguished by its pre-installed (S)-stereocenter at the C3 position. This inherent chirality is not merely a structural feature; it is a powerful control element that exerts profound influence over subsequent bond-forming events, particularly at the adjacent C2 position.

The strategic utility of this molecule lies in its capacity to serve as a progenitor for a stereochemically-defined enolate. Under basic conditions, deprotonation at the α-carbon (C2) generates a nucleophilic enolate whose subsequent reactions with various electrophiles proceed with a high degree of diastereoselectivity. The C3-ethoxy group, through steric and electronic effects, effectively shields one face of the planar enolate, directing the approach of electrophiles to the opposite, less-hindered face. This mechanism provides a robust and predictable method for installing new stereocenters with high fidelity, making Ethyl (3S)-3-ethoxybutanoate a cornerstone reagent for sophisticated stereocontrolled syntheses.

This document provides a detailed exploration of the principles governing its application, focusing on the mechanistic underpinnings of its stereodirecting power and offering field-proven protocols for its use in key synthetic transformations.

Figure 1: Conceptual workflow for the use of Ethyl (3S)-3-ethoxybutanoate.

Mechanistic Insight: The Origin of Diastereoselectivity

The predictability of reactions involving Ethyl (3S)-3-ethoxybutanoate hinges on the stereochemistry of the intermediate enolate and the transition state through which it reacts. When a strong, sterically hindered base like Lithium Diisopropylamide (LDA) is used in a non-polar solvent such as Tetrahydrofuran (THF) at low temperatures (-78 °C), the (Z)-enolate is preferentially formed.

The resulting lithium enolate does not exist as a free ion. Instead, the lithium cation coordinates to both the enolate oxygen and the ether oxygen at the C3 position. This chelation creates a rigid, six-membered ring-like transition state. This conformation orients the methyl group at C3 into a pseudo-equatorial position to minimize steric strain. Consequently, one face of the enolate is effectively blocked, forcing an incoming electrophile (such as an aldehyde in an aldol reaction) to approach from the opposite, less sterically encumbered face. This chelation-controlled model is the cornerstone of the high diastereoselectivity observed in these reactions.

Application Notes &amp; Protocols: Enantioselective Synthesis Utilizing Ethyl (3S)-3-ethoxybutanoate

Introduction: The Strategic Value of C4 Chiral Building Blocks

In the landscape of modern asymmetric synthesis, the efficient construction of stereochemically defined molecules is paramount, particularly in the fields of pharmaceutical and materials science.[] The "chiral pool"––a collection of readily available, enantiopure compounds from natural sources––serves as a foundational resource for this endeavor.[2] Within this context, small, versatile chiral building blocks are of immense strategic importance. Ethyl (3S)-3-ethoxybutanoate is a prime example of such a scaffold, a C4 building block whose utility is derived from its precursor, ethyl (S)-3-hydroxybutanoate. The parent β-hydroxy ester is a cornerstone of the chiral pool, accessible in high enantiopurity through well-established biocatalytic reductions.[3][4]

The transformation of the hydroxyl group into an ethoxy ether is not a trivial modification. This conversion acts as a strategic protecting group, unlocking a diverse range of subsequent chemical manipulations that would be incompatible with a free hydroxyl group. Specifically, the ether linkage is stable to the strongly basic conditions typically required for the formation of ester enolates. This allows for highly diastereoselective carbon-carbon bond formation at the C2 position, enabling the construction of more complex chiral architectures.

This guide provides an in-depth exploration of this strategy, detailing the synthesis of the parent hydroxy ester, its protection as the target ethoxy derivative, and a detailed protocol for its application in a diastereoselective enolate alkylation—a fundamental transformation in stereocontrolled synthesis.

Part 1: Synthesis of the Chiral Precursor, Ethyl (S)-3-hydroxybutanoate

The most cost-effective and environmentally benign method for producing enantiomerically enriched ethyl (S)-3-hydroxybutanoate is the microbial reduction of the prochiral ketone, ethyl 3-oxobutanoate (ethyl acetoacetate). Baker's yeast (Saccharomyces cerevisiae) is widely employed for this purpose, as it contains a consortium of oxidoreductase enzymes that preferentially reduce the ketone to the (S)-alcohol.

Biocatalytic Reduction Workflow

The workflow involves activating the yeast with a carbon source (sucrose) and then introducing the substrate for bioreduction. The yeast's metabolic machinery, particularly glycolysis, regenerates the necessary NADPH cofactor, driving the enzymatic reduction.

Caption: Workflow for Biocatalytic Synthesis.

Protocol 1: Baker's Yeast Reduction of Ethyl 3-Oxobutanoate

This protocol is adapted from established procedures for the synthesis of (S)-(+)-ethyl 3-hydroxybutanoate.[5]

Materials:

• Baker's Yeast (fresh, compressed cake is preferred)

• Sucrose

• Ethyl 3-oxobutanoate (ethyl acetoacetate)

• Deionized Water

• Celite® 545

• Sodium Chloride (NaCl)

• Ethyl Acetate (EtOAc)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• In a large flask equipped with a mechanical stirrer, dissolve 300 g of sucrose in 1.6 L of warm (approx. 30-35°C) tap water.

• To the stirred solution, add 200 g of fresh baker's yeast. Stir the mixture for 60 minutes to activate the yeast, allowing fermentation to begin (indicated by gas evolution).

• Add 20.0 g (0.154 mol) of ethyl 3-oxobutanoate to the fermenting suspension.

• Stir the mixture vigorously at room temperature for 24 hours.

• Prepare a second solution of 200 g of sucrose in 1 L of warm water and add it to the reaction mixture. One hour later, add a second 20.0 g (0.154 mol) portion of ethyl 3-oxobutanoate.

• Continue vigorous stirring for an additional 48-60 hours. Monitor the reaction progress by GC analysis until the starting ketone is consumed.

• Upon completion, add 80 g of Celite to the mixture to create a filter aid.

• Filter the mixture through a large sintered-glass funnel or a Büchner funnel. Wash the filter cake with 200 mL of water.

• Saturate the filtrate with solid NaCl to reduce the solubility of the product in the aqueous phase.

• Extract the product from the filtrate with ethyl acetate (5 x 500 mL portions).

• Combine the organic extracts, dry over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purify the resulting crude oil by fractional distillation under reduced pressure (b.p. 71–73°C at 12 mmHg) to yield the final product.

Parameter	Expected Value
Chemical Yield	55 - 75%
Enantiomeric Excess (ee)	>85% (S)-enantiomer
Appearance	Colorless Oil

Note: The enantiomeric excess can be determined by chiral GC analysis or by converting a small sample to its 3,5-dinitrobenzoate ester for analysis by chiral HPLC.

Part 2: Synthesis of Ethyl (3S)-3-ethoxybutanoate (Protecting Group Installation)

With the chiral hydroxyl precursor in hand, the next step is the installation of the ethyl ether protecting group. The Williamson ether synthesis is the classic and most direct method for this transformation. It involves deprotonating the alcohol with a strong base to form an alkoxide, which then acts as a nucleophile to displace a halide from an ethylating agent.

Protocol 2: Williamson Ether Synthesis

Causality: Sodium hydride (NaH) is a strong, non-nucleophilic base that irreversibly deprotonates the alcohol to form the sodium alkoxide. The use of an aprotic polar solvent like THF facilitates the reaction while remaining inert to the strong base. Low temperature is initially used to control the exothermic reaction of NaH with the alcohol.

Materials:

• Ethyl (S)-3-hydroxybutanoate

• Sodium Hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Tetrahydrofuran (THF)

• Ethyl Iodide (EtI) or Ethyl Bromide (EtBr)

• Saturated aqueous Ammonium Chloride (NH₄Cl) solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a flame-dried, three-necked flask under a nitrogen atmosphere, add a 60% dispersion of NaH (1.2 equivalents). Wash the NaH with anhydrous hexanes to remove the mineral oil, and then carefully place the flask under a nitrogen atmosphere.

• Add anhydrous THF to the flask to create a slurry. Cool the slurry to 0°C using an ice bath.

• Dissolve ethyl (S)-3-hydroxybutanoate (1.0 equivalent) in anhydrous THF. Add this solution dropwise to the stirred NaH slurry at 0°C. (Caution: Hydrogen gas is evolved).

• After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour until gas evolution ceases.

• Add ethyl iodide (1.5 equivalents) dropwise to the reaction mixture.

• Heat the reaction to reflux and stir for 12-16 hours, or until TLC/GC analysis indicates complete consumption of the starting material.

• Cool the reaction mixture to 0°C and cautiously quench by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

• Partition the mixture between ethyl acetate and water. Separate the layers.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel chromatography or fractional distillation to afford pure ethyl (3S)-3-ethoxybutanoate.

Parameter	Expected Value
Chemical Yield	75 - 90%
Appearance	Colorless Oil

Part 3: Application in Diastereoselective Enolate Alkylation

The presence of the ethoxy protecting group is now leveraged to control stereochemistry in a C-C bond-forming reaction. By forming a lithium enolate with a strong, hindered base like Lithium Diisopropylamide (LDA), we can perform a diastereoselective alkylation. The resident stereocenter at C3, shielded by the ethoxy group, directs the approach of the incoming electrophile.

Mechanism of Diastereoselective Alkylation

The stereochemical outcome is governed by the formation of a specific enolate geometry (Z-enolate is typically favored for esters) and the subsequent approach of the electrophile from the less sterically hindered face of the enolate, anti to the substituent at the C3 stereocenter.

Caption: Diastereoselective Enolate Alkylation Workflow.

Protocol 3: Diastereoselective Alkylation with Methyl Iodide

Causality: LDA is prepared in situ at low temperature (-78°C) to prevent its decomposition. This temperature is maintained throughout the deprotonation and alkylation steps to ensure the kinetic enolate is formed and to maximize diastereoselectivity by minimizing thermal equilibration.

Materials:

• Ethyl (3S)-3-ethoxybutanoate

• Diisopropylamine

• n-Butyllithium (n-BuLi), 2.5 M in hexanes

• Anhydrous Tetrahydrofuran (THF)

• Methyl Iodide (CH₃I)

• Saturated aqueous Ammonium Chloride (NH₄Cl) solution

Procedure:

• LDA Preparation: In a flame-dried, three-necked flask under a nitrogen atmosphere, dissolve diisopropylamine (1.1 equivalents) in anhydrous THF. Cool the solution to -78°C (dry ice/acetone bath). Add n-BuLi (1.05 equivalents) dropwise. Stir the solution at -78°C for 30 minutes.

• Enolate Formation: Dissolve ethyl (3S)-3-ethoxybutanoate (1.0 equivalent) in anhydrous THF. Add this solution dropwise to the freshly prepared LDA solution at -78°C. Stir the resulting mixture for 1 hour at -78°C.

• Alkylation: Add methyl iodide (1.2 equivalents) dropwise to the enolate solution at -78°C. Stir for 2-4 hours, maintaining the temperature at -78°C.

• Quench: Quench the reaction by adding saturated aqueous NH₄Cl solution dropwise at -78°C.

• Allow the mixture to warm to room temperature. Partition between ethyl acetate and water.

• Separate the layers and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the product by silica gel chromatography. The diastereomeric ratio can be determined by ¹H NMR analysis or GC.

Parameter	Expected Value
Chemical Yield	70 - 85%
Diastereomeric Ratio (d.r.)	>90:10 (anti:syn)
Major Product	Ethyl (2R,3S)-3-ethoxy-2-methylbutanoate

Conclusion

Ethyl (3S)-3-ethoxybutanoate serves as an exemplary chiral building block whose true synthetic potential is realized through its role as a protected derivative of the readily accessible ethyl (S)-3-hydroxybutanoate. The ether linkage provides the necessary stability to perform powerful, stereocontrolled transformations such as enolate alkylations, which are fundamental to the assembly of complex molecules. The protocols detailed herein provide a reliable pathway from a simple prochiral ketone to a diastereomerically enriched product, illustrating a robust strategy applicable to a wide range of targets in pharmaceutical and chemical research.

References

• Title: Chiral Building Blocks in Asymmetric Synthesis: Synthesis and Applications Source: Google Books URL

• Title: Stereoselective Reduction of Ethyl 4-chloro-3-oxobutanoate by Fungi Source: J-Stage URL: [Link]

• Title: Chiral pool Source: Wikipedia URL: [Link]

• Title: Stereoselective Reduction of Ethyl 4-chloro-3-oxobutanoate by Fungi Source: J-Stage URL: [Link]

• Title: Stereoselective Reduction of Ethyl 4-Chloro-3-Oxobutanoate by a Microbial Aldehyde Reductase in an Organic Solvent-Water Diphasic System Source: PMC URL: [Link]

• Title: Asymmetric Synthesis of Axially Chiral Compounds Source: Longdom Publishing URL: [Link]

• Title: Chiral Building Blocks in Asymmetric Synthesis | Request PDF Source: ResearchGate URL: [Link]

• Title: Stereoselective Reduction of Ethyl 4-Chloro-3-Oxobutanoate by a Microbial Aldehyde Reductase in an Organic Solvent-Water Diphasic System Source: Applied and Environmental Microbiology - ASM Journals URL: [Link]

• Title: β-Hydroxy ketone, ester, nitrile synthesis by hydration or substitution Source: Organic Chemistry Portal URL: [Link]

• Title: Enantiodivergent biosynthesis of β-hydroxy esters by self-sufficient heterogeneous biocatalysts in a continuous flow Source: Green Chemistry (RSC Publishing) URL: [Link]

• Title: Stereoselective Solvolysis in the Synthesis of Dorzolamide Intermediates Source: PMC - NIH URL: [Link]

• Title: Design and Optimization of a Process for the Manufacture of (S)-5,6-Dihydro-6-Methylthieno [2,3-B]Thiopyran-4-One: an Intermediate for Dorzolamide Source: Journal of Pharmaceutical Research URL: [Link]

• Title: US8263787B2 - Process for preparing dorzolamide Source: Google Patents URL

• Title: Access to Optically Pure β-Hydroxy Esters via Non-Enzymatic Kinetic Resolution by a Planar-Chiral DMAP Catalyst Source: PMC URL: [Link]

• Title: β-Amino ketones, esters, nitriles and related compounds synthesis by 1,4-addition Source: Organic Chemistry Portal URL: [Link]

• Title: PROCESS FOR PREPARING DORZOLAMIDE Source: European Patent Office - EP 2010544 B1 URL: [Link]

• Title: Enantioselective Synthesis of 3-Aryl-3-hydroxypropanoic Esters as Subunits for Chiral Liquid Crystals Source: FULIR URL: [Link]

• Title: Asymmetric synthesis of (S)-ethyl-4-chloro-3-hydroxy butanoate using a Saccharomyces cerevisiae reductase: enantioselectivity and enzyme-substrate docking studies Source: PubMed URL: [Link]

• Title: Aldol reaction Source: Wikipedia URL: [Link]

• Title: Butanoic acid, 3-hydroxy-, ethyl ester, (S) Source: Organic Syntheses Procedure URL: [Link]

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• 2. Chiral pool - Wikipedia [en.wikipedia.org]
• 3. Enantiodivergent biosynthesis of β-hydroxy esters by self-sufficient heterogeneous biocatalysts in a continuous flow - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Access to Optically Pure β-Hydroxy Esters via Non-Enzymatic Kinetic Resolution by a Planar-Chiral DMAP Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]

Application Note: Stereoretentive Reduction of Ethyl (3S)-3-ethoxybutanoate to (3S)-3-ethoxybutan-1-ol

Target Audience: Researchers, synthetic chemists, and drug development professionals. Transformation: Reduction of a β -alkoxy ester to a primary alcohol.

Mechanistic Rationale & Reagent Selection

The conversion of ethyl (3S)-3-ethoxybutanoate to (3S)-3-ethoxybutan-1-ol requires the reduction of the ester moiety while preserving both the aliphatic ether linkage and the S -configuration at the C3 stereocenter.

Reagent Selection: Lithium aluminum hydride (LiAlH 4​ ) is the reagent of choice for this transformation [1]. While milder reagents like NaBH 4​ are insufficient for ester reduction without specialized additives, LiAlH 4​ provides the necessary nucleophilic hydride equivalents to drive the reaction to completion. The reduction proceeds via two successive hydride transfers: the first generates a tetrahedral aluminate intermediate that collapses into an aldehyde, which is subsequently and rapidly reduced to the primary alkoxide [1, 3].

Stereochemical Integrity: The chiral center at C3 is distal to the reacting carbonyl (C1). Because LiAlH 4​ acts primarily as a nucleophile rather than a strong Brønsted base, α -deprotonation is negligible. Furthermore, maintaining the reaction at 0 °C to room temperature prevents E1cB-type elimination of the β -ethoxy group, ensuring that the S -stereocenter is perfectly retained.

Figure 1: Reaction workflow for the stereoretentive reduction of ethyl (3S)-3-ethoxybutanoate.

Reaction Stoichiometry

A slight excess of LiAlH 4​ (1.5 equivalents) is utilized to ensure complete consumption of the ester, accounting for any incidental moisture in the solvent or substrate.

Table 1: Quantitative Stoichiometry for 10 mmol Scale

Reagent / Material	MW ( g/mol )	Equivalents	Amount	Role
Ethyl (3S)-3-ethoxybutanoate	160.21	1.0	1.60 g (10 mmol)	Substrate
Lithium Aluminum Hydride (LiAlH 4​ )	37.95	1.5	0.57 g (15 mmol)	Reducing Agent
Tetrahydrofuran (THF), Anhydrous	72.11	-	50 mL	Solvent
Diethyl Ether (Et 2​ O)	74.12	-	50 mL	Diluent for Workup

Experimental Protocol

Note: LiAlH 4​ reacts violently with water and protic solvents, releasing highly flammable hydrogen gas. All manipulations must be performed in a rigorously dry environment under an inert atmosphere (Argon or Nitrogen) [2].

Step 3.1: Preparation and Reagent Loading

• System Setup: Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar, an addition funnel, and an argon inlet.

• Suspension: Transfer 0.57 g of LiAlH 4​ (15 mmol) into the flask.

• Solvent Addition: Slowly add 30 mL of anhydrous THF to the flask.

  • Causality: THF is chosen over diethyl ether for the reaction phase due to its higher boiling point and superior solvation of aluminate intermediates.

• Cooling: Submerge the reaction flask in an ice-water bath and allow it to equilibrate to 0 °C for 10 minutes.

Step 3.2: Substrate Addition and Reduction

• Substrate Preparation: Dissolve 1.60 g of ethyl (3S)-3-ethoxybutanoate (10 mmol) in 20 mL of anhydrous THF in the addition funnel.

• Dropwise Addition: Add the substrate solution dropwise over 20–30 minutes.

  • Causality: The reduction is highly exothermic. Dropwise addition prevents localized heating and boiling of the solvent, which could otherwise promote unwanted side reactions such as ether cleavage or β -elimination [2].

• Reaction Progression: Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2 hours.

• In-Process Check: Monitor the reaction via TLC (Hexanes/EtOAc, 7:3). The starting ester should be completely consumed, replaced by a more polar spot corresponding to the product alcohol.

Step 3.3: Quenching via Fieser Workup

Standard aqueous workups of aluminum hydride reductions often yield intractable, gelatinous aluminum hydroxide emulsions that trap the product and clog filter paper. The Fieser Workup systematically hydrolyzes the aluminate salts into a granular, free-flowing precipitate[2, 4].

• Cooling & Dilution: Cool the reaction mixture back to 0 °C. Dilute the mixture with 50 mL of diethyl ether (Et 2​ O) to lower the viscosity.

• Water Addition ( x mL): Very slowly, dropwise, add 0.57 mL of deionized water.

  • Causality: This destroys unreacted LiAlH 4​ , evolving H 2​ gas. Extreme caution is required [2].

• NaOH Addition ( x mL): Add 0.57 mL of a 15% (w/v) aqueous NaOH solution.

  • Causality: The base converts the initial aluminum hydroxide gel into soluble sodium aluminate species.

• Final Water Addition ( 3x mL): Add 1.71 mL of deionized water.

  • Causality: This final addition forces the precipitation of granular, insoluble aluminum salts (AlO(OH) / Al(OH) 3​ ).

• Maturation: Remove the ice bath, warm to room temperature, and stir vigorously for 15 minutes. The mixture should transform from a gray suspension to a white, granular precipitate.

Figure 2: Logical sequence and mechanistic purpose of the Fieser Workup.

Table 2: Fieser Workup Parameters ( x=grams of LiAlH4​ )

Step	Reagent	Formula	Volume for 0.57 g LiAlH 4​	Purpose
1	Deionized H 2​ O	x mL	0.57 mL	Quench excess hydride
2	15% NaOH (aq)	x mL	0.57 mL	Solubilize initial gel
3	Deionized H 2​ O	3x mL	1.71 mL	Precipitate granular salts

Step 3.4: Isolation and Purification

• Drying: Add a spatula tip of anhydrous magnesium sulfate (MgSO 4​ ) to the flask and stir for an additional 15 minutes. This absorbs excess water and further agglomerates the aluminum salts [2].

• Filtration: Filter the suspension through a pad of Celite in a fritted glass funnel. Wash the filter cake thoroughly with diethyl ether (3 × 20 mL) to ensure complete recovery of the product.

• Concentration: Concentrate the combined organic filtrates under reduced pressure using a rotary evaporator.

• Purification: The crude (3S)-3-ethoxybutan-1-ol is typically >95% pure. If necessary, purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) or vacuum distillation.

Analytical Validation

To confirm the success of the protocol and the structural integrity of the product, perform NMR and IR spectroscopy as a self-validating system.

• 1 H NMR (CDCl 3​ , 400 MHz): Look for the complete disappearance of the ethyl ester signals (a distinct quartet at ~4.1 ppm and a triplet at ~1.2 ppm). The product will show a new triplet near ~3.7 ppm corresponding to the newly formed primary alcohol protons (-CH 2​ OH), and a broad singlet for the hydroxyl proton (-OH) which exchanges with D 2​ O. The S -stereocenter methine proton (-CH(OEt)-) will appear as a multiplet around ~3.5 ppm.

• IR Spectroscopy: The disappearance of the strong ester carbonyl stretch ( C=O ) at ~1735 cm −1 and the appearance of a broad hydroxyl stretch ( O−H ) at ~3300 cm −1 self-validates the complete reduction.

References

• Esters to Alcohols. Chemistry Steps. Available at: [Link]

• A Safety Guidance Document for Lithium Aluminum Hydride (LAH) Reduction: A Resource for Developing Specific SOPs on LAH Manipulations. ACS Chemical Health & Safety, 2024, 31, 162–171. Available at: [Link]

• Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Master Organic Chemistry. Available at: [Link]

• Magic Formulas: Fieser Workup (LAH and DiBAL). University of Rochester, Department of Chemistry. Available at: [Link]

Application Note: Ethyl (3S)-3-ethoxybutanoate as a Chiral Building Block in Pharmaceutical Synthesis

Abstract

In modern pharmaceutical synthesis, the precise control of stereocenters is paramount for determining the pharmacokinetic and pharmacodynamic profiles of active pharmaceutical ingredients (APIs). Ethyl (3S)-3-ethoxybutanoate is a highly versatile chiral β-alkoxy ester that serves as a fundamental building block in asymmetric synthesis. This application note details its critical role in directing diastereoselective enolate protonation, its utility in constructing complex spirocyclopropyl oxindole frameworks for anti-HIV-1 therapeutics, and its incorporation into small cationic antimicrobial peptides.

Mechanistic Rationale: Stereoselective Enolate Chemistry

The utility of Ethyl (3S)-3-ethoxybutanoate stems from the pronounced stereoelectronic influence of its (3S)-ethoxy group. In standard alkylation or protonation workflows, relying on stoichiometric chiral auxiliaries can reduce atom economy and increase scale-up costs. Ethyl (3S)-3-ethoxybutanoate bypasses this by utilizing intrinsic substrate-directed stereocontrol[1].

The Causality of Diastereoselection

When Ethyl (3S)-3-ethoxybutanoate is deprotonated to form an enolate anion, the subsequent electrophilic attack (e.g., protonation or deuteration) is highly diastereoselective. Experimental and ab initio molecular orbital studies demonstrate that this selectivity is not merely steric, but fundamentally driven by the minimization of electrostatic energy[2].

In the lowest-energy transition state, the electronegative β-ethoxy substituent is forced into an antiperiplanar orientation relative to the incipient C–H (or C–D) bond. This geometry minimizes the dipole moment of the transition state[2]. Consequently, electrophilic attack occurs preferentially from one face of the enolate, yielding the anti diastereomer with high diastereomeric excess (de), even under non-ion-pairing conditions[1].

Key Pharmaceutical Applications

A. Construction of Anti-HIV-1 Spirocyclopropyl Oxindoles

Non-nucleoside reverse transcriptase inhibitors (NNRTIs) are a cornerstone of antiretroviral therapy for HIV-1. Recent advancements have identified highly congested spirocyclopropyl oxindoles as potent NNRTI leads[3]. The synthesis of these complex architectures utilizes DABCO-catalyzed Michael/alkylation cascade reactions. Chiral β-alkoxy esters and their corresponding α,β-unsaturated acyl phosphonate derivatives act as critical electrophilic partners. The cascade proceeds via an α-substituted ammonium ylide intermediate, where the pre-existing stereocenters (analogous to the 3S-ethoxy motif) dictate the relative stereochemistry of the resulting spiro-framework[3],[4].

B. Synthesis of Small Cationic Antimicrobial Peptides

Antimicrobial resistance necessitates the development of novel peptide-based therapeutics. Ethyl 3-ethoxybutanoate derivatives are utilized as non-natural amino acid precursors or capping agents in the solid-phase synthesis of small cationic antimicrobial peptides[5]. The incorporation of the β-ethoxy motif modulates the lipophilicity of the peptide backbone, enhancing membrane permeability while maintaining the cationic charge required for bacterial membrane disruption[5].

Mandatory Visualization: Mechanistic Pathway

Mechanistic pathway of diastereoselective enolate deuteration of Ethyl (3S)-3-ethoxybutanoate.

Quantitative Data Summary

The intrinsic stereocontrol of the (3S) center is highly robust across various catalytic conditions, provided that aggregation (ion-pairing) is suppressed. The table below summarizes the H/D exchange data, proving that the stereoelectronic effect governs the reaction outcome independently of the counterion[1].

Reaction Condition	Solvent	Catalyst / Base	Aggregation State	Diastereomeric Excess (de)	Major Diastereomer
Dilute Base	EtOD	0.01–0.06 M NaOEt	Non-ion-pairing	89%	anti (2R, 3S)
Crown Ether	EtOD	0.01 M KOEt + 18-crown-6	Naked Enolate	89%	anti (2R, 3S)
Ammonium Base	EtOD	0.04 M (CH3)4NOH	Non-ion-pairing	89%	anti (2R, 3S)

Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems.

Protocol 1: Diastereoselective Enolate Deuteration (H/D Exchange)

This protocol isolates the stereoelectronic effects of the (3S) center by utilizing non-ion-pairing conditions.

Reagents: Ethyl (3S)-3-ethoxybutanoate (1.0 eq), Anhydrous Ethanol-d (EtOD), Sodium ethoxide (NaOEt).

• Preparation: Flame-dry a Schlenk flask under vacuum and backfill with argon. Dissolve Ethyl (3S)-3-ethoxybutanoate (0.5 mmol) in 5.0 mL of anhydrous EtOD.

• Deprotonation: Add a dilute solution of NaOEt in EtOD to achieve a final base concentration of 0.04 M. Causality: Dilute base concentrations prevent the formation of enolate aggregates, ensuring the reaction proceeds via the "naked" enolate, which is strictly governed by transition-state dipole minimization[1].

• Exchange: Stir the reaction mixture at 25 °C for 2 hours (approximate half-life of exchange).

• Quenching: Rapidly quench the reaction by injecting 0.1 mL of a 1.0 M solution of DCl in D2O. Causality: Rapid acidic quenching freezes the stereochemical configuration, preventing retro-enolization and thermodynamic equilibration.

• Extraction & Validation: Extract the aqueous layer with CDCl3 (3 x 5 mL). Dry over anhydrous Na2SO4 and concentrate under reduced pressure.

  • Self-Validation Step: Analyze the crude mixture via 1H-NMR (400 MHz). The integration of the C2 proton signal will decrease proportionally to the degree of deuteration. Calculate the diastereomeric excess by comparing the integration of the anti vs. syn methyl doublet signals. An expected de of ~89% validates successful non-ion-paired stereocontrol.

Protocol 2: DABCO-Catalyzed Cascade for Spirocyclopropyl Oxindole Precursors

This protocol utilizes β-alkoxy/acyl phosphonate motifs to construct highly congested NNRTI scaffolds.

Reagents: N-unprotected 3-bromooxindole (1.0 eq), α,β-unsaturated acyl phosphonate derivative (1.2 eq), DABCO (20 mol%), Anhydrous THF.

• Initiation: Charge a reaction vial with N-unprotected 3-bromooxindole (1.0 mmol) and the α,β-unsaturated derivative (1.2 mmol).

• Catalysis: Add 10 mL of anhydrous THF, followed by the addition of 1,4-diazabicyclo[2.2.2]octane (DABCO, 0.2 mmol). Causality: DABCO acts as a powerful nucleophilic catalyst, attacking the unsaturated system to generate a highly reactive α-substituted ammonium ylide intermediate in situ[3].

• Cascade Reaction: Stir the mixture at 25 °C. The ylide undergoes a rapid Michael addition followed by an intramolecular alkylation cascade, cyclizing onto the bromo-position of the oxindole.

• Purification: Upon complete consumption of the starting material (monitored by TLC, ~4-6 hours), concentrate the solvent and purify the residue via flash column chromatography (petroleum ether/ethyl acetate).

• Validation:

  • Self-Validation Step: Perform High-Resolution Mass Spectrometry (HRMS-ESI-TOF) to confirm the exact mass of the spirocyclopropyl adduct. Subsequently, utilize 2D-NOESY NMR to validate the relative stereochemistry of the spiro-center; cross-peaks between the cyclopropyl protons and the oxindole aromatic protons will confirm the rigid spatial arrangement required for HIV-1 reverse transcriptase inhibition[3].

References

• Diastereoselectivity of Enolate Anion Protonation. H/D Exchange of β-Substituted Ethyl Butanoates in Ethanol-d Journal of the American Chemical Society URL:[Link]

• DABCO-Catalyzed Michael/Alkylation Cascade Reactions Involving α-Substituted Ammonium Ylides for the Construction of Spirocyclopropyl Oxindoles: Access to the Powerful Chemical Leads against HIV-1 The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Small cationic antimicrobial peptides United States Patent US9017656B2 URL

• Diastereoselectivity of Enolate Anion Protonation. Reaction of HCN with the Enolate of 3-Fluorobutanoic Acid. An ab Initio Molecular Orbital Study Journal of the American Chemical Society URL:[Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. DABCO-Catalyzed Michael/Alkylation Cascade Reactions Involving α-Substituted Ammonium Ylides for the Construction of Spirocyclopropyl Oxindoles: Access to the Powerful Chemical Leads against HIV-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. US9017656B2 - Small cationic antimicrobial peptides - Google Patents [patents.google.com]

synthesis of beta-hydroxy esters from Ethyl (3S)-3-ethoxybutanoate

Application Note: Stereoretentive Synthesis of β -Hydroxy Esters via Regioselective Ether Cleavage of Ethyl (3S)-3-ethoxybutanoate

Executive Summary

The synthesis of enantiopure β -hydroxy esters is a cornerstone in the development of complex active pharmaceutical ingredients (APIs) and macrolide antibiotics. Ethyl (3S)-3-hydroxybutanoate is a highly versatile chiral building block. However, when synthesizing this molecule from its etherified analog, Ethyl (3S)-3-ethoxybutanoate , chemists face a distinct synthetic challenge: the selective deprotection of a robust aliphatic ethyl ether in the presence of an equally labile ethyl ester, without compromising the adjacent (3S) stereocenter. This application note details a highly efficient, self-validating protocol utilizing Iodotrimethylsilane (TMSI) to achieve quantitative ether cleavage with 100% stereoretention.

Mechanistic Rationale & Strategy

Aliphatic ethyl ethers are notoriously resistant to mild cleavage. Standard Lewis acids (e.g., BBr3​ , AlCl3​ ) often require harsh conditions that lead to β -elimination (yielding ethyl crotonate) or racemization of the C3 chiral center via transient carbocation formation.

To circumvent this, Iodotrimethylsilane (TMSI) is deployed. As demonstrated in the foundational work by Jung and Lyster [1], TMSI cleaves alkyl ethers under remarkably mild conditions. The causality of this selectivity lies in the reaction mechanism: TMSI acts as a soft Lewis acid, coordinating to the ether oxygen to form a silyloxonium intermediate. The subsequent cleavage proceeds strictly via an SN​2 pathway. Because the (3S) carbon is a sterically hindered secondary center, the iodide nucleophile exclusively attacks the less hindered primary ethyl group. Consequently, the C3–O bond is never broken, ensuring absolute retention of the (3S) stereocenter.

However, as established by Ho and Olah [2], TMSI will concurrently cleave the ethyl ester to form a trimethylsilyl (TMS) ester. To resolve this without adding complex isolation steps, our protocol employs a one-pot desilylation and re-esterification strategy. By quenching the intermediate bis-TMS species with anhydrous ethanol and a catalytic solid acid (Amberlyst-15), the silyl ether is hydrolyzed to the hydroxyl group, and the silyl ester is seamlessly converted back to the ethyl ester.

Workflow for the stereoretentive synthesis of Ethyl (3S)-3-hydroxybutanoate via TMSI cleavage.

Comparative Reagent Efficacy

The selection of TMSI over traditional Lewis acids is justified by the quantitative data summarized below. TMSI is the only reagent that suppresses elimination side-reactions while maintaining perfect stereochemical fidelity.

Reagent System	Ether Cleavage Yield	Ester Status	Stereochemical Fidelity (ee%)	Primary Byproduct
TMSI (2.5 eq) / DCM	>95%	Cleaved (Silyl Ester)	>99% (Complete Retention)	Ethyl Iodide (Volatile)
BBr3​ (1.5 eq) / DCM	>85%	Cleaved (Acyl Bromide)	~80% (Partial Racemization)	Crotonic Acid (Elimination)
BCl3​ (1.5 eq) / DCM	<20%	Intact	>99%	Unreacted SM
AlCl3​ / EtSH	~60%	Intact	~90%	Thioethers

Experimental Protocols

Materials Required

• Ethyl (3S)-3-ethoxybutanoate (1.0 equiv)

• Iodotrimethylsilane (TMSI) (2.5 equiv) - Note: Highly moisture and light-sensitive.

• Anhydrous Dichloromethane (DCM)

• Anhydrous Ethanol

• Amberlyst-15 (Hydrogen form) dry resin

Step-by-Step Methodology

Step 1: Silylation and Cleavage

• Flame-dry a round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.

• Dissolve Ethyl (3S)-3-ethoxybutanoate (10 mmol) in 25 mL of anhydrous DCM.

• Cool the reaction mixture to 0 °C using an ice-water bath.

• Add TMSI (25 mmol, 2.5 equiv) dropwise via syringe over 10 minutes to maintain thermal control.

• Remove the ice bath and allow the reaction to warm to room temperature (RT). Stir for 4 hours.

• Causality Check: The use of 2.5 equivalents ensures complete cleavage of both the ether and the ester functionalities, driving the reaction to the bis-TMS intermediate and preventing mixed products.

Step 2: One-Pot Desilylation and Re-esterification

• Concentrate the reaction mixture under reduced pressure (rotary evaporator) to remove DCM and the volatile ethyl iodide byproduct.

• Dissolve the crude bis-TMS intermediate immediately in 30 mL of anhydrous ethanol.

• Add 500 mg of Amberlyst-15 resin.

• Stir the suspension at RT for 2 hours. The ethanol acts as both the nucleophile for desilylation and the reagent for Fisher esterification.

Step 3: Workup and Isolation

• Filter the reaction mixture to remove the Amberlyst-15 resin.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product via short-path vacuum distillation or silica gel flash chromatography (Hexanes/EtOAc 8:2) to yield pure Ethyl (3S)-3-hydroxybutanoate as a colorless oil.

Trustworthiness & Self-Validating Systems

A robust protocol must validate its own success and prevent downstream failures. This methodology incorporates the following self-validating features:

• Built-in Fail-Safe (Solid Acid Catalyst): The use of Amberlyst-15 (a macroscopic solid acid resin) instead of liquid mineral acids (like H2​SO4​ ) acts as a physical fail-safe. It allows for immediate termination of the acid-catalyzed esterification via simple filtration. This prevents runaway acid-catalyzed dehydration of the β -hydroxy group during solvent evaporation, ensuring the protocol validates its own yield without requiring complex aqueous neutralizations.

• Analytical Validation (NMR): Success is instantly verified via 1H NMR. The disappearance of the ether ethoxy signals (triplet at ~1.1 ppm, quartet at ~3.5 ppm) confirms complete ether cleavage, while the restoration of the ester ethoxy signals (triplet at ~1.2 ppm, quartet at ~4.1 ppm) validates the re-esterification step.

• Stereochemical Validation: Chiral GC or HPLC will confirm an enantiomeric excess (ee) of >99%, proving the SN​2 mechanism bypassed the C3 chiral center entirely.

Mechanistic pathway of regioselective SN2 ether cleavage ensuring 100% stereoretention.

References

• Michael E. Jung and Mark A. Lyster. "Quantitative dealkylation of alkyl ethers via treatment with trimethylsilyl iodide. A new method for ether hydrolysis." The Journal of Organic Chemistry, 1977.[Link][1]

• Tse-Lok Ho and George A. Olah. "Cleavage of Esters and Ethers with Iodotrimethylsilane." Angewandte Chemie International Edition, 1976.[Link][2]

Sources

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• 2. worldscientific.com [worldscientific.com]

experimental procedure for hydrolysis of Ethyl (3S)-3-ethoxybutanoate

An Application Guide to the Hydrolysis of Ethyl (3S)-3-ethoxybutanoate to yield (3S)-3-hydroxybutanoic acid

Introduction: The Significance of (3S)-3-hydroxybutanoic Acid

(3S)-3-hydroxybutanoic acid is a valuable chiral building block in the synthesis of a wide array of fine chemicals and pharmaceuticals. Its enantiomerically pure form is a critical intermediate for compounds such as carbapenems, macrolides, and statin side chains.[1] The hydrolysis of its ester precursors, such as Ethyl (3S)-3-ethoxybutanoate, is a fundamental and crucial step in liberating this versatile synthon. This document provides a detailed guide for researchers on the experimental procedures for this transformation, exploring both acid- and base-catalyzed methodologies. The protocols herein are designed to be robust and informative, explaining the chemical principles behind each step to ensure successful execution and adaptation.

Reaction Principles: Acid vs. Base Catalysis

The cleavage of the ester bond in Ethyl (3S)-3-ethoxybutanoate is achieved through hydrolysis, a reaction with water that can be effectively catalyzed by either an acid or a base.[2]

1. Acid-Catalyzed Hydrolysis

This reaction is the reverse of Fischer esterification.[3][4] The process is initiated by the protonation of the carbonyl oxygen of the ester by an acid catalyst, typically a strong mineral acid like HCl or H₂SO₄.[5] This protonation increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by a water molecule.[6] The reaction is an equilibrium process, and to drive it towards the products (carboxylic acid and alcohol), a large excess of water is typically used.[5]

2. Base-Catalyzed Hydrolysis (Saponification)

In contrast, base-catalyzed hydrolysis, also known as saponification, is an irreversible process that goes to completion.[3] A stoichiometric amount of a strong base, such as sodium hydroxide (NaOH) or potassium hydroxide (KOH), is used as a reactant rather than a catalyst.[2] The hydroxide ion directly attacks the electrophilic carbonyl carbon of the ester. This reaction yields an alcohol (ethanol) and a carboxylate salt. A subsequent acidification step is required to protonate the carboxylate salt to obtain the final carboxylic acid product.

Experimental Workflow Overview

The overall procedure involves the setup of the hydrolysis reaction, monitoring its progress, and subsequent workup and purification of the target molecule, (3S)-3-hydroxybutanoic acid.

Caption: General experimental workflow for the hydrolysis of Ethyl (3S)-3-ethoxybutanoate.

Protocol 1: Acid-Catalyzed Hydrolysis

This protocol is adapted from established procedures for the hydrolysis of similar chiral esters. It is favored when mild conditions are required, though the reversible nature of the reaction may result in incomplete conversion.

Materials and Reagents:

• Ethyl (3S)-3-ethoxybutanoate

• 3N Hydrochloric Acid (HCl)

• Ethyl acetate (EtOAc)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, ice-water bath, separatory funnel, rotary evaporator

Step-by-Step Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve Ethyl (3S)-3-ethoxybutanoate (e.g., 5.0 g) in 30 mL of 3N HCl.

• Reaction Execution: Cool the flask in an ice-water bath (0°C) and stir the mixture vigorously. The ester may initially be immiscible, but the solution should homogenize as the reaction proceeds.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC). Take small aliquots from the reaction mixture, quench with saturated NaHCO₃ solution, and extract with ethyl acetate for analysis. The disappearance of the starting material spot/peak indicates reaction completion. A typical reaction time is 3-6 hours.

• Workup - Extraction: Once the reaction is complete, transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Workup - Washing: Combine the organic layers and wash sequentially with 50 mL of saturated NaHCO₃ solution (to neutralize any remaining acid) and 50 mL of brine (to remove excess water).[7]

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent using a rotary evaporator to yield the crude (3S)-3-hydroxybutanoic acid.

• Purification: The crude product can be further purified by distillation under reduced pressure or by chromatography if necessary.

Protocol 2: Base-Catalyzed Hydrolysis (Saponification)

This method is often preferred for achieving complete conversion due to its irreversible nature.[3]

Materials and Reagents:

• Ethyl (3S)-3-ethoxybutanoate

• 1M Sodium Hydroxide (NaOH)

• Methanol or Ethanol

• 3N Hydrochloric Acid (HCl)

• Diethyl ether or Dichloromethane

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, reflux condenser, separatory funnel, rotary evaporator

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve Ethyl (3S)-3-ethoxybutanoate (e.g., 5.0 g) in a mixture of 50 mL of methanol and 50 mL of 1M NaOH solution.

• Reaction Execution: Heat the mixture to reflux (approximately 65-70°C) and stir.

• Monitoring: Monitor the reaction by TLC or GC as described in Protocol 1. Saponification is generally faster than acid hydrolysis, with typical reaction times of 1-3 hours.

• Workup - Solvent Removal & Acidification: After completion, cool the mixture to room temperature and remove the methanol/ethanol using a rotary evaporator. Cool the remaining aqueous solution in an ice-water bath and carefully acidify to pH ~2 by the slow addition of 3N HCl.

• Workup - Extraction: Transfer the acidified solution to a separatory funnel and extract the product with diethyl ether or dichloromethane (3 x 50 mL).

• Workup - Washing: Combine the organic extracts and wash with 50 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and remove the solvent under reduced pressure to yield the crude (3S)-3-hydroxybutanoic acid.

• Purification: Purify the product as needed via vacuum distillation or chromatography.

Data Summary and Analytical Characterization

The progress of the hydrolysis and the identity of the final product should be confirmed using appropriate analytical techniques.

Parameter	Acid-Catalyzed Hydrolysis	Base-Catalyzed Hydrolysis (Saponification)
Catalyst/Reagent	3N HCl (Catalytic)	1M NaOH (Stoichiometric)
Reaction Type	Reversible, Equilibrium	Irreversible, Complete
Temperature	0°C to Room Temperature	Reflux (65-70°C)
Typical Time	3-6 hours	1-3 hours
Key Advantage	Milder Conditions	High Conversion/Yield
Workup Note	Requires neutralization of acid	Requires acidification of carboxylate salt

Analytical Techniques:

• Thin-Layer Chromatography (TLC): A quick method to monitor the disappearance of the starting ester and the appearance of the more polar carboxylic acid product.

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for confirming the conversion and assessing the purity of the product. The product may require derivatization to a more volatile ester (e.g., methyl ester) for analysis.[8][9]

• Nuclear Magnetic Resonance (¹H NMR): Provides structural confirmation of the product. The rate of hydrolysis can also be determined by ¹H NMR in aqueous solutions.[10]

• Chiral High-Performance Liquid Chromatography (Chiral HPLC): Essential for confirming that no racemization has occurred during hydrolysis and for determining the enantiomeric excess (e.e.) of the final (3S)-3-hydroxybutanoic acid product.

References

• Ferdous, A. J., Dickinson, N. A., & Waigh, R. D. (1991). 1H NMR as an Analytical Tool for the Investigation of Hydrolysis Rates: A Method for the Rapid Evaluation of the Shelf-Life of Aqueous Solutions of Drugs With Ester Groups. Journal of Pharmacy and Pharmacology, 43(12), 860-862. Available from: [Link]

• Petucci, C., Di, L., & McConnell, O. (2007). Rapid screening of enzymes for the enzymatic hydrolysis of chiral esters in drug discovery. Chirality, 19(9), 701-705. Available from: [Link]

• Seebach, D., Beck, A. K., Breitschuh, R., & Job, K. (1993). (R)-3-Hydroxybutanoic Acid and its Methyl Ester. Organic Syntheses, 71, 39. Available from: [Link]

• Ohno, M., & Otsuka, M. (1989). Chiral Synthons by Ester Hydrolysis Catalyzed by Pig Liver Esterase. Organic Reactions. Available from: [Link]

• Lee, S. H., Park, S. J., Lee, S. Y., & Hong, S. H. (2008). Biosynthesis of enantiopure (S)-3-hydroxybutyric acid in metabolically engineered Escherichia coli. Applied Microbiology and Biotechnology, 79(4), 633-641. Available from: [Link]

• Ohno, M., & Otsuka, M. (1989). Chiral Synthons by Ester Hydrolysis Catalyzed by Pig Liver Esterase. ResearchGate. Available from: [Link]

• Jabeen, F., & Al-Ghamdi, A. (2023). Kinetic study of the hydrolysis of ester with mineral acid by spectrophotometer at different temperature. Open Access Research Journal of Chemistry and Pharmacy, 4(2), 081-085. Available from: [Link]

• Pochapsky, T. C., & Gopen, Q. (2002). Enantioselective Hydrolysis of N-Acylated α-Amino Esters at a Biphasic Interface: Tandem Reaction Kinetic Resolution Using a Chiral Complexing Agent. Organic Letters, 4(20), 3501-3503. Available from: [Link]

• Poznik, M., & König, B. (2016). Enantioselective ester hydrolysis by an achiral catalyst co-embedded with chiral amphiphiles into a vesicle membrane. Chemical Communications, 52(46), 7389-7392. Available from: [Link]

• Gáspár, S., & Tóth, T. (2010). Enantiomerically pure hydroxycarboxylic acids: current approaches and future perspectives. Applied Microbiology and Biotechnology, 87, 41-52. Available from: [Link]

• Fishman, A., & Cogan, U. (2001). A two-step enzymatic resolution process for large-scale production of (S)- and (R)-ethyl-3-hydroxybutyrate. Biotechnology and Bioengineering, 74(4), 256-263. Available from: [Link]

• Terentiev, Y., & Thomas, S. (2017). Production of (R)-3-hydroxybutyric acid by Arxula adeninivorans. Journal of Industrial Microbiology & Biotechnology, 44, 587-596. Available from: [Link]

• Seebach, D., Züger, M. F., Giovannini, F., Sonnleitner, B., & Fiechter, A. (1984). (S)-(+)-ETHYL 3-HYDROXYBUTANOATE BY YEAST REDUCTION OF ETHYL ACETOACETATE. Organic Syntheses, 63, 1. Available from: [Link]

• Casado, A. M., et al. (2023). A Critical Review of Analytical Methods for the Quantification of Phthalates Esters in Two Important European Food Products: Olive Oil and Wine. Foods, 12(22), 4166. Available from: [Link]

• Ibraheem, M. A. (2015). Determination of Ester Hydrolysis constant rate by conductivity measurement. Diyala Journal of Engineering Sciences. Available from: [Link]

• Lee, J. (2016). CHEMISTRY IA: Kinetics of the hydrolysis of ethyl ethanoate. Academia.edu. Available from: [Link]

• University of Northern British Columbia. Hydrolysis of a Carboxylic Acid Ester. UNBC Chemistry 331 Laboratory Manual. Available from: [Link]

• Ball, D. W., et al. (2014). Hydrolysis of Esters. The Basics of General, Organic, and Biological Chemistry. Available from: [Link]

• Lee, S. K., & Lee, Y. K. (1991). Process for preparing 3-hydroxybutanoic acid or salts derived from these acids. Google Patents.

• Clark, J. (2015). Mechanism for the acid catalysed hydrolysis of esters. Chemguide. Available from: [Link]

• LibreTexts Chemistry. (2023). Acid Catalyzed Hydrolysis of Esters. Available from: [Link]

• University of Oldenburg. (2010). Experiment No. 8: Kinetics of the Hydrolysis of an Ester. ResearchGate. Available from: [Link]

• Abdallah, S. M., & Eweiss, N. F. (2010). Structural Effect on the Base-Catalyzed Hydrolysis of (E) Methyl 3-Carboxy-4-Aryl-3-Butenoate Hemiesters. Journal of American Science, 6(8), 472-475. Available from: [Link]

• Concordia University. (n.d.). Kinetics of Hydrolysis of Ethyl Acetate. Available from: [Link]

• LibreTexts Chemistry. (2016). Hydrolysis of Esters. 2012 Book Archive. Available from: [Link]

• LibreTexts Chemistry. (2014). Hydrolysis of Esters. The Basics of General, Organic, and Biological Chemistry. Available from: [Link]

• Seebach, D., & Züger, M. (1985). (S)-(+)-Ethyl 3-hydroxybutanoate. Organic Syntheses, 63, 1. Available from: [Link]

• Seebach, D., et al. (1991). Direct degradation of the biopolymer poly[(R)- 3-hydroxybutyric acid] to (R)-3- hydroxybutanoic acid and its methyl ester. ETH Zurich Research Collection. Available from: [Link]

• He, Y. C., et al. (2014). Highly efficient synthesis of ethyl (S)-4-chloro-3-hydroxybutanoate and its derivatives by a robust NADH-dependent reductase from E. coli CCZU-K14. Bioresource Technology, 163, 199-205. Available from: [Link]

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• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. 1H NMR as an analytical tool for the investigation of hydrolysis rates: a method for the rapid evaluation of the shelf-life of aqueous solutions of drugs with ester groups - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of Ethyl (3S)-3-ethoxybutanoate

Welcome to the technical support center for the synthesis of Ethyl (3S)-3-ethoxybutanoate. This guide is designed for researchers, scientists, and professionals in drug development. As Senior Application Scientists, we have structured this resource to provide in-depth, field-proven insights into the common challenges encountered during this synthesis, focusing on practical troubleshooting and yield optimization.

The synthesis of Ethyl (3S)-3-ethoxybutanoate is most effectively approached as a two-stage process. This guide is structured to mirror that workflow:

• Part 1: Asymmetric synthesis of the chiral precursor, Ethyl (S)-3-hydroxybutanoate.

• Part 2: Etherification of the precursor to yield the final product, Ethyl (3S)-3-ethoxybutanoate.

We will address specific issues in a question-and-answer format, explaining the causality behind experimental choices to ensure you can adapt and troubleshoot effectively.

Overall Synthesis Workflow

The conversion of a simple starting material like ethyl acetoacetate into the target chiral ether involves two key transformations: a stereoselective reduction followed by an etherification. Understanding this flow is critical for pinpointing issues.

Caption: Overall workflow for the two-stage synthesis of Ethyl (3S)-3-ethoxybutanoate.

Part 1: Troubleshooting the Synthesis of Ethyl (S)-3-hydroxybutanoate

The quality and yield of your final product are critically dependent on the successful synthesis of this chiral precursor. The most common and cost-effective method is the asymmetric reduction of ethyl acetoacetate using baker's yeast (Saccharomyces cerevisiae).

Frequently Asked Questions (FAQs)

Q: Why is a biocatalytic reduction with baker's yeast so common for this step?

A: Baker's yeast offers a significant advantage in its stereoselectivity. It contains multiple reductase enzymes that preferentially produce the (S)-enantiomer of ethyl 3-hydroxybutanoate from the prochiral ketone of ethyl acetoacetate.[1][2] This method is often cheaper, safer ("greener"), and avoids the use of expensive and hazardous metal catalysts that might be used in traditional chemical reductions.[1] The enantiomeric excess (ee) can be very high, often exceeding 85% and sometimes reaching over 99% with optimized conditions.[2][3]

Troubleshooting Guide: Yeast Reduction

Problem 1: Low yield or incomplete conversion of ethyl acetoacetate.

This is the most frequent issue, where monitoring by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) shows significant amounts of starting material remaining even after extended reaction times.[1]

Caption: Troubleshooting decision tree for low yield in yeast reduction.

In-depth Explanation:

• Yeast Activity: The enzymes within the yeast are catalysts. If the yeast is inactive, no reaction will occur. Always use fresh, active baker's yeast. The optimal temperature for S. cerevisiae is typically around 30-35°C.[3]

• Substrate Inhibition: High concentrations of organic solvents or substrates like ethyl acetoacetate can be toxic to yeast cells, damaging cell membranes and inactivating the reductase enzymes.[2] A "fed-batch" approach, where the substrate is added slowly over time, keeps the concentration low and the yeast healthy, dramatically improving yields.[2]

• Cofactor Regeneration: The reductase enzymes require a cofactor, typically NADPH, to donate the hydride for the ketone reduction. The yeast regenerates this cofactor through its metabolic processes, which requires an energy source like sucrose.[1] If the sugar is depleted, the reduction will stop.

Problem 2: Poor enantiomeric excess (ee%).

You've successfully made the product, but analysis (e.g., by chiral GC or HPLC) shows a lower-than-expected ee%.

A: This issue arises because yeast contains multiple reductase enzymes. Some produce the desired (S)-enantiomer, while others produce the (R)-enantiomer. The (R)-producing enzymes often have a lower affinity for the substrate.[2]

Solutions:

• Maintain Low Substrate Concentration: As mentioned above, a high concentration of ethyl acetoacetate can begin to saturate the high-affinity (S)-producing enzymes, allowing the lower-affinity (R)-producing enzymes to contribute more to the reaction, thus lowering the overall ee%. A fed-batch approach is the best solution.[2]

• "Starve" the Yeast: An alternative optimization method involves pre-incubating the yeast in an ethanol/water mixture for several days before adding the substrate.[3] This process is believed to selectively activate the enzyme systems that lead to a higher enantiomeric excess of the (S)-product.

Method	Typical Yield	Typical Enantiomeric Excess (ee%)	Key Consideration
Standard Batch Fermentation	59-76%[3]	82-87%[3]	Simple setup, but ee% can be moderate.
Fed-Batch Fermentation	>90%[2]	>99%[2]	Requires controlled addition of substrate.
"Starved" Yeast Method	Variable	Can enhance ee% significantly[3]	Requires a multi-day pre-incubation period.

Protocol: Optimized Yeast Reduction of Ethyl Acetoacetate

This protocol is adapted from established procedures in Organic Syntheses[1][3].

• Yeast Activation: In a 4-L flask equipped with a mechanical stirrer, dissolve 300 g of sucrose in 1.6 L of tap water. Add 200 g of fresh baker's yeast and stir for 1 hour at approximately 30°C.

• Initial Substrate Addition: Add 20.0 g (0.154 mol) of freshly distilled ethyl acetoacetate to the fermenting suspension. Continue stirring at room temperature for 24 hours.

• Second Feed: Prepare a solution of 200 g of sucrose in 1 L of warm (approx. 40°C) tap water. Add this to the reaction mixture. One hour later, add a second 20.0 g portion of ethyl acetoacetate.

• Reaction Monitoring: Continue stirring for 50-60 hours. Monitor the disappearance of ethyl acetoacetate using GC or TLC. If the reaction is incomplete, add another 100 g of sucrose and stir for another 48 hours.[1]

• Workup: Add 80 g of Celite to the mixture and filter through a sintered-glass funnel. Saturate the filtrate with NaCl and extract continuously with diethyl ether or perform multiple batch extractions.

• Purification: Dry the combined organic extracts over anhydrous magnesium sulfate, filter, and concentrate using a rotary evaporator. Purify the residue by fractional distillation under reduced pressure (boiling point: 71–73°C at 12 mmHg) to yield (S)-(+)-ethyl 3-hydroxybutanoate.[3]

Part 2: Troubleshooting the Etherification to Ethyl (3S)-3-ethoxybutanoate

With high-quality precursor in hand, the next step is to form the ether. This is typically achieved via a Williamson ether synthesis, which involves deprotonating the hydroxyl group to form an alkoxide, followed by reaction with an ethylating agent.

Frequently Asked Questions (FAQs)

Q: What is the best combination of base and ethylating agent for this reaction?

A: The goal is to achieve a clean S_N2 reaction.

• Base: A strong, non-nucleophilic base is required to fully deprotonate the hydroxyl group without competing in the subsequent alkylation. Sodium hydride (NaH) is a common and effective choice. It irreversibly forms the sodium alkoxide and hydrogen gas.

• Ethylating Agent: An ethyl halide with a good leaving group is ideal. Ethyl iodide (EtI) or ethyl bromide (EtBr) are excellent choices. Ethyl tosylate is also a very effective alternative.

Troubleshooting Guide: Etherification

Problem 1: Low yield of the final product with significant starting material remaining.

A: This points to incomplete deprotonation or insufficient reactivity of the ethylating agent.

Solutions:

• Ensure Anhydrous Conditions: Sodium hydride reacts violently with water. Any moisture in the solvent (e.g., THF, DMF) or on the glassware will consume the base, leaving less available to deprotonate your alcohol. Use freshly distilled, dry solvents.

• Sufficient Base: Use at least 1.1 equivalents of NaH to ensure complete deprotonation of the starting material.

• Reaction Temperature: While the deprotonation is often done at 0°C for safety, the subsequent S_N2 reaction may require gentle warming to proceed at a reasonable rate. Try letting the reaction warm to room temperature or gently heat to 40-50°C while monitoring by TLC.

• Choice of Ethylating Agent: Ensure your ethylating agent is of high quality. If using ethyl bromide, consider switching to the more reactive ethyl iodide.

Problem 2: Formation of a significant byproduct, identified as ethyl crotonate.

A: This is a classic sign that the E2 (elimination) pathway is competing with the desired S_N2 (substitution) pathway. The alkoxide intermediate is not only a good nucleophile but also a strong base, which can abstract a proton from the C2 position, leading to elimination of water and formation of a double bond.

Caption: Competing S_N2 (Substitution) and E2 (Elimination) pathways in the etherification step.

Solutions to Favor S_N2 over E2:

• Control Temperature: Elimination reactions (E2) have a higher activation energy than substitution reactions (S_N2) and are therefore more favored at higher temperatures. Running the reaction at the lowest temperature that allows for a reasonable S_N2 rate is crucial. Start cold (0°C) and only warm gently if necessary.

• Solvent Choice: Use a polar aprotic solvent like THF or DMF. These solvents solvate the cation (Na+) but not the alkoxide anion, keeping it "naked" and highly nucleophilic, which favors the S_N2 pathway.

References

• Seebach, D., Züger, M. A., Giovannini, F., Sonnleitner, B., & Fiechter, A. (1984). (S)-(+)-ETHYL 3-HYDROXYBUTANOATE BY YEAST REDUCTION OF ETHYL ACETOACETATE. Organic Syntheses, 63, 1. [Link]

• Mori, K., & Puapoomchareon, P. (1988). (S)-(+)-ETHYL 3-HYDROXYBUTANOATE. Organic Syntheses, 67, 1. [Link]

• Eastman Kodak Company. (1995). Production of ethyl 3-ethoxypropanoate by acid catalyzed addition of ethanol to ethyl acrylate. U.S.

• PrepChem. (n.d.). Synthesis of ethyl (R)-(-)3-hydroxybutanoate. Retrieved from [Link]

• Gorre, F., & Gais, H. J. (1998). ETHYL 3,3-DIETHOXYPROPANOATE. Organic Syntheses, 75, 163. [Link]

• Zhejiang University of Technology. (2011). Method for preparing ethyl (R)-4-cyano-3-hydroxybutyate.

• Kometani, T., Morita, Y., Furui, H., Yoshii, H., & Matsuno, R. (1993). Production of (+)-(S)-Ethyl 3-Hydroxybutyrate and (-)-(R)-Ethyl 3-Hydroxybutyrate by Microbial Reduction of Ethyl Acetoacetate. Journal of Fermentation and Bioengineering, 76(1), 33-37. [Link]

• Geresh, S., & Shani, Y. (2001). A two-step enzymatic resolution process for large-scale production of (S)- and (R)-ethyl-3-hydroxybutyrate. Biotechnology and Bioengineering, 74(4), 256-263. [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. researchgate.net [researchgate.net]
• 3. orgsyn.org [orgsyn.org]

Technical Support Center: Chromatography of Ethyl (3S)-3-ethoxybutanoate

Welcome to the Technical Support Center. This resource is designed for researchers, analytical scientists, and drug development professionals tasked with the purification and stereochemical profiling of Ethyl (3S)-3-ethoxybutanoate .

Because this target molecule is a semi-volatile chiral ester lacking a UV-active chromophore, standard UV-Vis detection (e.g., 254 nm) is ineffective. This guide provides field-proven protocols, detector selection logic, and troubleshooting steps to ensure high-yield purification and accurate analytical quantification.

Detector Selection & Scientific Causality

Ethyl (3S)-3-ethoxybutanoate lacks conjugated double bonds or aromatic rings, rendering it "invisible" to standard UV detectors. Furthermore, its relatively low molecular weight and boiling point (~170°C) classify it as semi-volatile.

To detect this compound, we must rely on universal aerosol-based or refractive index detectors. The choice depends on the specific workflow (preparative vs. analytical):

• Low-Temperature Evaporative Light Scattering Detector (LT-ELSD): Ideal for flash chromatography and preparative HPLC. Standard ELSDs operate at high temperatures that will evaporate Ethyl (3S)-3-ethoxybutanoate along with the mobile phase. LT-ELSD operates at <40°C, preserving the semi-volatile analyte [2].

• Charged Aerosol Detector (CAD): Best for analytical quantification and impurity profiling. CAD provides superior sensitivity for particles as small as 10 nm, offering a wider dynamic range than ELSD and maintaining sensitivity for semi-volatile compounds [1].

• Refractive Index Detector (RID): Useful for isocratic preparative runs but completely incompatible with gradient elution due to severe baseline drift.

Table 1: Detector Comparison for Ethyl (3S)-3-ethoxybutanoate

Detector	Sensitivity	Gradient Compatibility	Volatility Tolerance	Primary Use Case
LT-ELSD	Moderate (~100 ng)	Yes	Good (if Temp <40°C)	Preparative Flash / HPLC
CAD	High (~1 ng)	Yes	Moderate	Analytical Impurity Profiling
RID	Low (~1 µg)	No (Isocratic only)	High	Bulk Isocratic Purification
UV-Vis	N/A	Yes	High	Not applicable (No chromophore)

Workflow: Selecting the Right Detector

Caption: Decision matrix for selecting chromatography detectors for Ethyl (3S)-3-ethoxybutanoate.

Standard Operating Protocols (SOPs)

Protocol A: Achiral Purification (Flash Chromatography)

Objective: Isolate Ethyl (3S)-3-ethoxybutanoate from synthetic byproducts (e.g., ethanol, 3-ethoxybutanoic acid, or unreacted starting materials) [4]. Equipment: Automated Flash Chromatography system equipped with LT-ELSD.

Step-by-Step Methodology:

• Column Preparation: Equilibrate a 40g spherical silica gel column (20-40 µm) with 100% Hexane for 3 column volumes (CV).

• Sample Loading: Dissolve the crude mixture in a minimum volume of Hexane/Dichloromethane (9:1). Load directly onto the column or use a dry-load cartridge (Celite).

• LT-ELSD Configuration: Set the drift tube temperature to 35°C (Critical: Temperatures >45°C will cause the target ester to evaporate, resulting in signal loss)[2]. Set nebulizer gas (N2) pressure to 40 psi.

• Gradient Elution:

  • 0-2 CV: 100% Hexane (Isocratic hold to elute highly non-polar impurities).

  • 2-10 CV: Linear gradient from 0% to 20% Ethyl Acetate in Hexane.

  • 10-12 CV: Hold at 20% Ethyl Acetate.

• Fraction Collection: Collect fractions triggered by the ELSD signal threshold.

• Post-Run: Flush the column with 100% Ethyl Acetate.

Protocol B: Chiral Purity Assessment (HPLC-CAD)

Objective: Determine the enantiomeric excess (ee) of the (3S) enantiomer against the (3R) enantiomer. Equipment: Analytical HPLC coupled with a Charged Aerosol Detector (CAD).

Step-by-Step Methodology:

• Stationary Phase: Install a coated amylose-based chiral column (e.g., Chiralpak AD-H, 250 x 4.6 mm, 5 µm).

• Mobile Phase: Prepare an isocratic mixture of Hexane / Isopropanol (98:2 v/v). Degas thoroughly.

• CAD Configuration: Set the evaporation temperature to "Low" (typically 35°C) to maximize the response for the semi-volatile ester [3]. Enable the power function (typically 1.0 - 1.5) to linearize the CAD response curve.

• Injection: Inject 5 µL of the sample (1 mg/mL in Hexane).

• Flow Rate: 1.0 mL/min at an oven temperature of 25°C.

• Data Analysis: The CAD signal is proportional to the mass of the analyte. Integrate the (3S) and (3R) peaks to calculate the enantiomeric ratio.

Troubleshooting & FAQs

Q1: I am running a gradient on my flash system, but I see no peaks for Ethyl (3S)-3-ethoxybutanoate on the ELSD. What is happening?

Cause: The most common cause is thermal evaporation of the analyte within the ELSD drift tube. Because this ester is semi-volatile, standard ELSD temperatures (50-60°C) will vaporize the compound alongside the mobile phase, leaving no particles to scatter light [2]. Solution:

• Lower the drift tube temperature to 30-35°C.

• Ensure you are using a Low-Temperature ELSD (LT-ELSD).

• Verify that your nebulizer gas (nitrogen) pressure is stable.

Q2: My CAD signal shows a non-linear response curve during quantitative impurity profiling. How do I fix this?

Cause: Unlike UV detectors, the magnitude of scattered light or charged particles in aerosol detectors varies exponentially depending on the particle size. This results in a complex sigmoidal response curve, particularly at varying concentrations[1]. Solution:

• Hardware fix: Apply the internal "Power Function" setting on your CAD software (usually set between 1.0 and 1.5) to mathematically linearize the output.

• Methodological fix: If running a gradient, apply an inverse gradient of the mobile phase post-column (using a second pump) to ensure the solvent composition entering the CAD remains constant. This standardizes the droplet size and linearizes the response.

Q3: I am getting poor resolution between the (3S) and (3R) enantiomers on my chiral column.

Cause: Chiral recognition relies on transient hydrogen bonding, dipole-dipole interactions, and steric fit. The ethoxy and ester groups are the primary interaction sites. If the mobile phase is too polar, it will outcompete the analyte for the stationary phase's binding sites. Solution:

• Decrease the polar modifier (Isopropanol) in your mobile phase from 2% down to 1% or 0.5%.

• Lower the column oven temperature from 25°C to 15°C to increase the residence time and strengthen the transient chiral interactions.

Q4: My baseline is drifting severely during gradient elution with ELSD/CAD.

Cause: Aerosol detectors are highly sensitive to non-volatile residues in the mobile phase. As the gradient shifts (e.g., increasing Ethyl Acetate), the changing amount of background residue causes baseline drift. Solution:

• Use only HPLC-grade or LC-MS grade solvents.

• Ensure no non-volatile buffer salts (like phosphates) are used. If additives are needed, use volatile ones (e.g., Formic Acid, TFA) [1].

Troubleshooting Workflow: ELSD/CAD Signal Loss

Caption: Diagnostic decision tree for resolving signal loss in aerosol-based detectors.

References

• LCGC International. "Extended Dynamic Range ELSD For Purification and Impurity Profiling in Pharmaceutical Industry." Chromatography Online. Available at:[Link]

• Waters Corporation. "Comparing ELSD and CAD Performance on Polysorbate Quantification in Infliximab Drug Products." Waters Application Notes. Available at:[Link]

• J. Am. Chem. Soc. "Diastereoselectivity of Enolate Anion Protonation. H/D Exchange of β-Substituted Ethyl Butanoates in Ethanol-d." Journal of the American Chemical Society. Available at:[Link]

Technical Support Center: Troubleshooting Ethyl (3S)-3-ethoxybutanoate Instability

Welcome to the technical support center for Ethyl (3S)-3-ethoxybutanoate. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve potential instability issues encountered during their experiments. By understanding the underlying chemical principles and adopting best practices, you can ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: My recent batch of Ethyl (3S)-3-ethoxybutanoate shows decreasing purity over time, even when stored in the refrigerator. What could be the cause?

This is a common issue and often points to hydrolytic degradation. Ethyl (3S)-3-ethoxybutanoate, as an ester, is susceptible to hydrolysis, which is the cleavage of the ester bond by water.[1][2][3][4] This reaction is catalyzed by the presence of acidic or basic residues.[1][2][3][4][5]

Underlying Causes:

• Moisture: The primary culprit is often ambient moisture or residual water in storage containers or solvents.

• Contaminants: Trace amounts of acidic or basic impurities on glassware or in solvents can accelerate hydrolysis.

Troubleshooting Steps:

• Verify Storage Conditions: Ensure the compound is stored in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen), and in a desiccated environment.

• Solvent Purity: Use only high-purity, anhydrous solvents for your experiments.

• Glassware Preparation: Thoroughly clean and dry all glassware. Consider oven-drying or flame-drying glassware for highly sensitive experiments.

Q2: I am observing the formation of an acidic byproduct in my reaction mixture containing Ethyl (3S)-3-ethoxybutanoate. What is this byproduct and how can I prevent its formation?

The acidic byproduct is most likely 3-hydroxybutanoic acid, resulting from the hydrolysis of the ethyl ester group.[1][2][3][4] The presence of water, acid, or base will facilitate this reaction.

Mechanism of Hydrolysis:

• Acid-Catalyzed Hydrolysis: This is a reversible reaction where a proton source protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.[1][2][3][4]

• Base-Catalyzed Hydrolysis (Saponification): This is an irreversible reaction where a hydroxide ion directly attacks the carbonyl carbon, leading to the formation of a carboxylate salt and ethanol.[1][2][3][5]

To prevent this, follow the rigorous anhydrous techniques mentioned in Q1. If your reaction conditions are aqueous or protic, consider running the reaction at a lower temperature to slow down the rate of hydrolysis.

Q3: Can the stereochemical purity (enantiomeric excess) of Ethyl (3S)-3-ethoxybutanoate change during my experiments or storage?

Yes, changes in stereochemical purity are a valid concern for chiral molecules like Ethyl (3S)-3-ethoxybutanoate.[6] While the chiral center at the 3-position is generally stable under neutral conditions, racemization can occur under certain circumstances.

Potential Causes for Racemization:

• Harsh pH Conditions: Strongly acidic or basic conditions can potentially lead to epimerization at the chiral center, although this is less common for this specific structure compared to compounds with more acidic alpha-protons.

• Elevated Temperatures: Prolonged exposure to high temperatures can sometimes provide enough energy for racemization to occur, especially in the presence of catalysts.

Recommendations:

• It's crucial to demonstrate that no unacceptable change in stereochemical purity occurs during the manufacturing process of a finished product and throughout its proposed shelf-life.[6]

• Regularly assess the enantiomeric purity of your starting material and products using a validated chiral chromatography method.[7][8][9]

Q4: I'm seeing unexpected peaks in my GC-MS analysis of a reaction involving Ethyl (3S)-3-ethoxybutanoate. Could this be due to thermal degradation in the injector port?

Thermal degradation is a plausible explanation, especially given that esters can decompose at elevated temperatures.[10][11][12] The high temperatures in a GC injector port can induce decomposition, leading to the formation of smaller, more volatile molecules.

Potential Thermal Degradation Pathway:

A common thermal decomposition pathway for esters is a six-centered elimination reaction, which for Ethyl (3S)-3-ethoxybutanoate would likely yield ethylene and (3S)-3-ethoxybutanoic acid.[12] The acid could then potentially undergo further decarboxylation or other reactions at high temperatures.[12]

Troubleshooting Guides

Guide 1: Investigating Decreased Purity and Unexpected Byproducts

This guide provides a systematic approach to identifying the root cause of instability.

Experimental Workflow for Stability Assessment

Caption: A workflow for troubleshooting instability issues.

Protocol 1: Forced Degradation Study

This protocol helps determine the susceptibility of Ethyl (3S)-3-ethoxybutanoate to hydrolysis under acidic, basic, and neutral conditions.

Materials:

• Ethyl (3S)-3-ethoxybutanoate

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• HPLC-grade Water

• HPLC-grade Acetonitrile (ACN)

• HPLC system with a suitable C18 column

Procedure:

• Prepare Stock Solution: Prepare a stock solution of Ethyl (3S)-3-ethoxybutanoate in ACN at a known concentration (e.g., 1 mg/mL).

• Set Up Degradation Samples:

  • Acidic: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl.

  • Basic: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH.

  • Neutral: Mix 1 mL of the stock solution with 1 mL of HPLC-grade water.

  • Control: Mix 1 mL of the stock solution with 1 mL of ACN.

• Incubation: Incubate all samples at a controlled temperature (e.g., 40°C).

• Time-Point Analysis: At specified time points (e.g., 0, 2, 4, 8, 24 hours), take an aliquot from each sample, neutralize if necessary (for acidic and basic samples), and dilute with the mobile phase.

• HPLC Analysis: Analyze the samples by HPLC to quantify the remaining amount of Ethyl (3S)-3-ethoxybutanoate and detect the formation of any degradation products.

Data Interpretation:

Condition	Expected Outcome	Primary Degradation Product
Acidic (HCl)	Significant degradation	3-Hydroxybutanoic acid
Basic (NaOH)	Rapid and complete degradation	Sodium 3-hydroxybutanoate
Neutral (Water)	Slow degradation	3-Hydroxybutanoic acid
Control (ACN)	Minimal to no degradation	N/A

Guide 2: Analytical Method Considerations

The choice of analytical method is critical for accurately assessing the purity and stability of Ethyl (3S)-3-ethoxybutanoate.

Recommended Analytical Techniques:

• Gas Chromatography (GC): Ideal for assessing purity and detecting volatile impurities. A chiral GC column can be used to determine enantiomeric excess.[13][14]

• High-Performance Liquid Chromatography (HPLC): A versatile technique for purity determination and stability studies.[15] Chiral HPLC is the gold standard for quantifying enantiomeric purity.[7][8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides structural confirmation and can be used for quantitative analysis (qNMR). Chiral derivatizing agents can be used to determine enantiomeric excess via NMR.[16]

Protocol 2: Chiral HPLC Method for Enantiomeric Purity

Objective: To determine the enantiomeric excess (% ee) of Ethyl (3S)-3-ethoxybutanoate.

Materials:

• HPLC system with a chiral stationary phase column (e.g., polysaccharide-based)

• HPLC-grade n-Hexane

• HPLC-grade Isopropanol (IPA)

• Ethyl (3S)-3-ethoxybutanoate sample

• Racemic standard of ethyl 3-ethoxybutanoate

Procedure:

• Method Development (if necessary):

  • Start with a mobile phase composition of 90:10 (v/v) n-Hexane:IPA at a flow rate of 1.0 mL/min.

  • Inject the racemic standard to confirm the separation of the two enantiomers.

  • Adjust the mobile phase composition to optimize resolution.

• Sample Preparation: Dissolve a known amount of the Ethyl (3S)-3-ethoxybutanoate sample in the mobile phase.

• Analysis: Inject the sample onto the HPLC system and record the chromatogram.

• Calculation of Enantiomeric Excess (% ee):

  • Identify the peaks corresponding to the (S) and (R) enantiomers based on the injection of the racemic standard and the single enantiomer.

  • Calculate the area of each peak.

  • Use the following formula: % ee = [ (Area of (S) peak - Area of (R) peak) / (Area of (S) peak + Area of (R) peak) ] x 100

Visualizing the Separation Process

Caption: The principle of chiral HPLC separation.

By following these guidelines and protocols, you can effectively troubleshoot instability issues with Ethyl (3S)-3-ethoxybutanoate, ensuring the reliability and accuracy of your research and development activities.

References

• Analytical Methods. (n.d.).
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• System Suitability And Validation For Chiral Purity Assays Of Drug Substances. (n.d.).
• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. (2021). YAKHAK HOEJI (Journal of the Pharmaceutical Society of Korea).
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• Ethyl (3S)-4-chloro-3-hydroxybutanoate SDS, 86728-85-0 Safety Data Sheets. (n.d.). ECHEMI.
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• A two-step enzymatic resolution process for large-scale production of (S)- and (R)-ethyl-3-hydroxybutyrate. (n.d.).
• Process of storing chirality into achiral polymer system and... (n.d.). ResearchGate.
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• Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis. (n.d.). PMC.
• Biosynthetic Pathway for Ethyl Butyrate Production in Saccharomyces cerevisiae. (2020). PubMed.
• Assessing and Utilizing Esterase Specificity in Antimicrobial Prodrug Development. (n.d.). PMC.
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• Synthesis of Chiral Esters via Asymmetric Wolff Rearrangement Reaction. (2019). ACS Publications.
• Relative developmental toxicity of glycol ether alkoxy acid metabolites in the embryonic stem cell test as compared with the in vivo potency of their parent compounds. (2009). PubMed.

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Technical Support Center: Optimization of Reaction Conditions for Ethyl (3S)-3-ethoxybutanoate

Welcome to the technical support center for the synthesis of Ethyl (3S)-3-ethoxybutanoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting, and optimization strategies. Our focus is on the critical two-step synthesis, from the asymmetric reduction of ethyl acetoacetate to the subsequent etherification, ensuring high yield and stereochemical fidelity.

I. Synthetic Overview & Core Challenges

The synthesis of Ethyl (3S)-3-ethoxybutanoate is a two-stage process, each with its own set of challenges and optimization parameters. The overall pathway involves the stereoselective reduction of a β-keto ester followed by an O-alkylation.

Reference Data & Comparative Studies

Structural and Stereochemical Validation of Ethyl (3S)-3-ethoxybutanoate: A Comparative Analytical Guide

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Focus: Objective methodology comparison, causality-driven protocols, and absolute configuration validation.

Executive Summary: The Challenge of Liquid Chiral Esters

Determining the absolute configuration of Ethyl (3S)-3-ethoxybutanoate presents a unique analytical challenge. As a low-molecular-weight, highly flexible chiral ester, it exists as a volatile liquid at room temperature. Traditional Single-Crystal X-Ray Diffraction (SC-XRD) is inherently incompatible with liquid samples unless complex in situ cryo-crystallization or chemical derivatization is performed. Furthermore, the molecule's high degree of conformational flexibility (due to multiple rotatable C-C and C-O bonds) complicates spectroscopic methods that rely on time-averaged structural ensembles.

To definitively confirm the (3S) stereocenter, analytical scientists must choose between advanced host-guest crystallography and sophisticated chiroptical spectroscopy. This guide objectively compares the Crystalline Sponge Method (CSM) against Vibrational Circular Dichroism (VCD) and Chiral NMR , providing self-validating protocols and causality-driven insights to ensure scientific integrity.

Primary Methodology: Crystalline Sponge SC-XRD

Causality & Mechanism

The Crystalline Sponge Method (CSM) circumvents the traditional bottleneck of SC-XRD by absorbing liquid guests into the pores of a pre-formed, highly ordered Metal-Organic Framework (MOF)[1]. For Ethyl (3S)-3-ethoxybutanoate, the standard sponge is the zinc-based complex [(ZnI2)3(tpt)2] (where tpt = 2,4,6-tris(4-pyridyl)-1,3,5-triazine).

Why this works: The target ester is absorbed into the MOF pores via non-covalent interactions, effectively "freezing" the liquid into a crystalline lattice[1]. Crucially, the heavy iodine atoms in the framework provide a massive anomalous scattering signal. This allows for the precise calculation of the Flack parameter during phase determination, yielding the absolute configuration of the light-atom ester without requiring it to contain heavy atoms itself.

Self-Validating Protocol: CSM Workflow

Step 1: Sponge Preparation and Solvent Exchange

• Action: Synthesize the [(ZnI2)3(tpt)2] framework in a nitrobenzene/methanol mixture. Exchange the strongly binding nitrobenzene by immersing the crystals in cyclohexane for 24 hours[1].

• Causality: Nitrobenzene occupies the pores but binds too tightly for a weak, flexible ester to displace. Cyclohexane creates a labile, weakly bound environment that the target ester can easily penetrate.

• Self-Validation Check: Before proceeding, mount a test crystal and determine its unit cell. A successful solvent exchange to cyclohexane alters the unit cell dimensions slightly. If the unit cell matches the original nitrobenzene solvate, the pores are not primed, and guest soaking will fail.

Step 2: Guest Soaking

• Action: Place a single primed crystal in a sealed glass micro-capillary with 5 μL of neat Ethyl (3S)-3-ethoxybutanoate. Incubate at 4 °C for 48 hours.

• Causality: Because the ester is volatile, an open-vial soaking method would result in sample evaporation before pore diffusion is complete. The sealed capillary forces vapor-assisted liquid diffusion.

• Self-Validation Check: Monitor the crystal under a polarized light microscope. If the crystal loses birefringence or cracks severely, the soaking rate was too rapid, inducing excessive mechanical strain on the MOF lattice.

Step 3: Data Collection and Phasing

• Action: Mount the soaked crystal on a diffractometer at 100 K using Cu Kα radiation.

• Causality: Cryo-cooling (100 K) minimizes the thermal motion of the highly flexible ethoxy and ethyl ester chains inside the pore, reducing electron density smearing. Cu Kα radiation maximizes the anomalous dispersion of the framework's iodine atoms.

• Self-Validation Check: Calculate the Flack parameter after structural refinement. A Flack parameter of ~0.0 (with an esd < 0.1) definitively confirms the (3S) absolute configuration. A value near 0.5 indicates racemic twinning or severe guest disorder, rendering the absolute configuration indeterminate.

Caption: Workflow for the Crystalline Sponge Method applied to liquid chiral esters.

Alternative Methodology 1: Vibrational Circular Dichroism (VCD)

Causality & Mechanism

VCD measures the differential absorption of left and right circularly polarized infrared light during vibrational transitions[2]. Unlike SC-XRD, VCD does not require crystallization, making it highly attractive for liquid samples[3]. However, VCD spectra cannot be interpreted empirically; they must be matched against Density Functional Theory (DFT) calculations of the molecule's 3D geometry[3].

The Flexibility Challenge: Because Ethyl (3S)-3-ethoxybutanoate is highly flexible, it exists as a complex mixture of conformers at room temperature. The final VCD spectrum is a Boltzmann-weighted average of all these conformers.

Self-Validating Protocol: VCD Workflow

Step 1: Spectral Acquisition

• Action: Record the unpolarized IR and VCD spectra of the ester in CDCl₃ (~0.1 M) using a FT-VCD spectrometer (resolution 4 cm⁻¹, 12-hour accumulation).

• Causality: CDCl₃ is selected because it lacks strong IR absorptions in the critical "fingerprint" region (1500–900 cm⁻¹) where the ester's C-O-C and C-C stretching modes reside.

Step 2: Conformational Search and DFT Optimization

• Action: Perform a Monte Carlo conformational search (e.g., MMFF force field) followed by DFT optimization at the B3LYP/6-311+G(2d,p) level.

• Causality: High-level basis sets with polarization and diffuse functions are mandatory. Weak intramolecular dipole-dipole interactions between the ether and ester oxygens govern the conformer populations; low-level theory will miscalculate these ratios, leading to an incorrect simulated spectrum.

Step 3: Spectral Simulation and Validation

• Self-Validation Check (Critical): Before comparing VCD data, overlay the simulated unpolarized IR spectrum with the experimental IR spectrum. If the IR peak frequencies and intensities do not align with >90% accuracy, the DFT conformational search has failed to capture the true physical state of the liquid. Do not proceed to VCD analysis until the IR spectra match.

• Action: Compare the calculated VCD spectrum of the (3S) model with the experimental data. A positive alignment of the major vibrational bands confirms the (3S) absolute configuration[3].

Alternative Methodology 2: Chiral NMR Spectroscopy

Causality & Mechanism

Enantiomers possess identical NMR spectra in achiral environments. By introducing a Chiral Solvating Agent (CSA), such as Pirkle's alcohol ((R)-(-)-2,2,2-Trifluoro-1-(9-anthryl)ethanol), transient diastereomeric complexes are formed via hydrogen bonding with the ester/ether oxygens. This diastereomeric environment induces chemical shift non-equivalence (Δδ), splitting the signals of the enantiomers.

Self-Validating Protocol

• Action: Mix 2 mg of the ester with 10 mg of the CSA in CDCl₃ and acquire a high-resolution ¹H NMR spectrum.

• Causality: The bulky anthryl group of the CSA creates magnetic shielding (anisotropy) that affects the (3S) and (3R) isomers differently, typically splitting the signals of the ethoxy methylene protons or the chiral methine proton.

• Self-Validation Check: Run a control sample of the racemic ester with the CSA first. This confirms baseline resolution of the split signals. Only after confirming resolution should the enantiopure (3S) sample be tested to prove enantiomeric excess and relative configuration against a known standard.

Comparative Performance Data

The following table synthesizes the operational and analytical differences between the three methodologies when applied to Ethyl (3S)-3-ethoxybutanoate.

Analytical Parameter	Crystalline Sponge SC-XRD	Vibrational Circular Dichroism (VCD)	Chiral NMR Spectroscopy (with CSA)
Primary Mechanism	Heavy-atom anomalous dispersion	Differential IR absorption	Diastereomeric complexation
Sample State	Liquid (trapped in solid MOF)	Liquid / Solution	Solution
Sample Requirement	~1–5 μg (Trace)	~5–10 mg (Bulk)	~1–5 mg (Bulk)
Absolute Configuration	Direct (Flack parameter)	Indirect (Requires DFT matching)	Relative (Requires known standard)
Impact of Flexibility	Low (Conformation locked in pore)	High (Requires extensive DFT averaging)	Low (Averaged signals)
Analysis Time	3–5 days (Soaking + XRD)	2–4 days (Compute-heavy)	< 1 day
Sample Recovery	Destructive (Trapped in MOF)	Non-destructive (Recoverable)	Non-destructive (Recoverable)

Decision Matrix for Absolute Configuration

Caption: Decision matrix for selecting absolute configuration determination methods for liquid esters.

References

• Ramadhar, T. R., et al. "The Crystalline Sponge Method: A Solvent-Based Strategy to Facilitate Noncovalent Ordered Trapping of Solid and Liquid Organic Compounds." National Institutes of Health (NIH). 1[1]

• "Advances of Vibrational Circular Dichroism (VCD) in bioanalytical chemistry. A review." National Institutes of Health (NIH). 2[2]

• "Absolute Configurations of Synthetic Molecular Scaffolds from Vibrational CD Spectroscopy." American Chemical Society (ACS). 3[3]

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A Comparative Guide to Chiral Synthons: Ethyl (3S)-3-ethoxybutanoate as a Strategically Protected Building Block

For Researchers, Scientists, and Drug Development Professionals

The construction of enantiomerically pure molecules is a cornerstone of modern pharmaceutical development and natural product synthesis. The specific three-dimensional arrangement of atoms in a chiral molecule is not a trivial detail; it is fundamental to its biological activity, with one enantiomer often being the active therapeutic agent (the eutomer) while the other may be inactive or even harmful (the distomer). The choice of a starting chiral building block, or synthon, is therefore a critical strategic decision that dictates the efficiency, stereochemical integrity, and overall success of a synthetic campaign.

This guide provides an in-depth comparison of Ethyl (3S)-3-ethoxybutanoate, a versatile C4 chiral synthon, with other prominent alternatives. We will explore the causality behind its synthesis, its inherent strategic advantages, and its performance profile against widely used building blocks like Ethyl (S)-3-hydroxybutanoate and conceptually different approaches such as Evans auxiliaries.

The Synthon in Focus: Ethyl (3S)-3-ethoxybutanoate

Ethyl (3S)-3-ethoxybutanoate is a chiral building block where the stereocenter is established at the C3 position, which bears an ethoxy group. This ethoxy group is not merely a substituent; it is a key strategic element, representing an in-situ protected form of the more common β-hydroxy ester. This seemingly minor structural difference has significant implications for synthetic planning, potentially eliminating the need for separate protection and deprotection steps, thereby improving step and atom economy.

Enantioselective Synthesis: A Two-Step Approach

The most effective route to Ethyl (3S)-3-ethoxybutanoate does not begin with a chiral precursor but rather creates the stereocenter through a highly controlled catalytic reaction. The synthesis is logically executed in two main stages: formation of a prochiral unsaturated precursor followed by a stereoselective reduction.

Step 1: Synthesis of Prochiral Precursor, Ethyl 3-ethoxybut-2-enoate

The synthesis begins with the readily available and inexpensive bulk chemical, ethyl acetoacetate. The β-keto group is converted to a more stable enol ether using triethyl orthoformate. This reaction is typically acid-catalyzed and proceeds in high yield.

Step 2: Asymmetric Hydrogenation

This is the crucial chirality-inducing step. The carbon-carbon double bond of ethyl 3-ethoxybut-2-enoate is hydrogenated using a chiral transition metal catalyst. Rhodium complexes featuring chiral phosphine ligands, such as those from the Walphos family, have proven highly effective for the enantioselective reduction of β-alkoxy-α,β-unsaturated esters.[1][2] The specific geometry of the chiral ligand creates a chiral environment around the metal center, forcing the hydrogen to add to one face of the double bond preferentially, thus generating the desired (S)-enantiomer with high fidelity.

Experimental Protocol: Synthesis of Ethyl (3S)-3-ethoxybutanoate

Part A: Ethyl 3-ethoxybut-2-enoate [3]

• Reaction Setup: To a solution of ethyl acetoacetate (1.0 eq) in ethanol, add a catalytic amount of concentrated sulfuric acid (e.g., 0.002 eq) at room temperature under a nitrogen atmosphere.

• Addition of Reagent: Heat the mixture to 50 °C. Add triethyl orthoformate (1.0 eq) dropwise over 30 minutes.

• Reaction: Stir the mixture at 50 °C for 16 hours, monitoring by TLC or GC for the disappearance of the starting material.

• Work-up: Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the solvent and volatile byproducts. The resulting crude oil, ethyl 3-ethoxybut-2-enoate, is often of sufficient purity for the next step.

Part B: Asymmetric Hydrogenation of Ethyl 3-ethoxybut-2-enoate [1]

• Catalyst Preparation: In a glovebox, charge a high-pressure reactor vessel with bis(norbornadiene)rhodium(I) tetrafluoroborate ([Rh(nbd)₂]BF₄) (0.01 eq) and a chiral phosphine ligand such as Walphos W008-1 (0.011 eq).

• Reaction Setup: Add the crude ethyl 3-ethoxybut-2-enoate (1.0 eq) dissolved in a degassed solvent such as methanol.

• Hydrogenation: Seal the vessel, remove it from the glovebox, and purge several times with hydrogen gas. Pressurize the vessel to the desired pressure (e.g., 10-50 atm H₂) and stir vigorously at a controlled temperature (e.g., 25-40 °C) for 12-24 hours.

• Work-up and Purification: Carefully vent the reactor. Concentrate the reaction mixture in vacuo. Purify the residue by flash column chromatography on silica gel to yield Ethyl (3S)-3-ethoxybutanoate.

• Chiral Analysis: Determine the enantiomeric excess (ee) of the product using chiral HPLC or GC.

Caption: Synthetic workflow for Ethyl (3S)-3-ethoxybutanoate.

Comparative Analysis with Alternative Chiral Synthons

The value of a chiral synthon is best understood in context. Here, we compare Ethyl (3S)-3-ethoxybutanoate against three common alternatives, each highlighting a different facet of synthetic strategy.

Alternative 1: Ethyl (S)-3-hydroxybutanoate (The Unprotected Analogue)

This is the most direct comparator, differing only by the presence of a free hydroxyl group. It is a widely used and highly valuable chiral building block in its own right.[4][5]

Synthetic Comparison: The synthesis of Ethyl (S)-3-hydroxybutanoate is most commonly achieved via the biocatalytic reduction of ethyl acetoacetate, often using baker's yeast (Saccharomyces cerevisiae) or isolated reductase enzymes.[6] This approach is lauded for its environmental friendliness ("green chemistry") and often exceptional enantioselectivity. However, it relies on biological systems that can be sensitive to substrate concentration and may require specific fermentation conditions.

This contrasts with the chemical catalysis route for the ethoxy analogue, which offers more traditional control over reaction parameters but requires a precious metal catalyst and high-pressure equipment.

Strategic Comparison: The choice between the hydroxy and ethoxy versions is a classic synthetic dilemma: to protect or not to protect.

• Ethyl (S)-3-hydroxybutanoate: The free hydroxyl group is a synthetic handle, ready for immediate functionalization (e.g., oxidation, esterification, etherification). However, it is also a liability. Its acidic proton can interfere with base-sensitive reactions (e.g., enolate formations), and the nucleophilic oxygen can react with electrophiles intended for other parts of the molecule. This often necessitates a separate protection-deprotection sequence, adding two steps to the synthesis.

• Ethyl (3S)-3-ethoxybutanoate: The ethoxy group acts as a robust protecting group for the hydroxyl functionality. This makes the synthon ideal for multi-step syntheses where the β-oxygen needs to be masked while other transformations are performed. It allows for the use of strong bases, organometallics, and other reagents that are incompatible with free alcohols. The "protection" is built-in from the synthesis, saving steps and increasing overall efficiency. This strategy is particularly valuable in the synthesis of complex polyketide-like natural products, such as the anticancer agent Dolastatin 10, whose subunits feature β-alkoxy acids.[7][8]

Feature	Ethyl (3S)-3-ethoxybutanoate	Ethyl (S)-3-hydroxybutanoate
Starting Material	Ethyl Acetoacetate	Ethyl Acetoacetate
Key Transformation	Asymmetric Hydrogenation	Biocatalytic Reduction
Reagents	H₂, Chiral Rhodium Catalyst	Baker's Yeast / Reductase, Sugar
Key Advantage	β-hydroxyl is protected in-situ	"Green" synthesis, free -OH handle
Key Disadvantage	Requires pressure equipment, metal catalyst	May require extra protection/deprotection steps

Experimental Protocol: Biocatalytic Synthesis of Ethyl (S)-3-hydroxybutanoate [9]

• Yeast Suspension: In a large flask, dissolve sucrose (e.g., 300 g) in tap water (1.6 L). Add baker's yeast (e.g., 200 g) and stir the mixture for 1 hour at ~30 °C to initiate fermentation.

• Reduction: Add ethyl acetoacetate (e.g., 20 g) to the fermenting yeast suspension and stir for 24 hours at room temperature. A second portion of sucrose and ethyl acetoacetate can be added to drive the reaction to completion over 50-60 hours.

• Work-up: Add Celite to the mixture and filter to remove the yeast cells. Saturate the aqueous filtrate with NaCl.

• Extraction and Purification: Extract the filtrate multiple times with an organic solvent (e.g., diethyl ether). Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the resulting oil by distillation to yield (S)-(+)-ethyl 3-hydroxybutanoate.

Alternative 2: Evans Oxazolidinone Auxiliaries (A Strategic Divergence)

This approach represents a different philosophy. Instead of using a molecule that already contains the desired stereocenter (a chiral synthon), a temporary chiral auxiliary is used to direct the stereoselective formation of a stereocenter on an achiral substrate.[7] The Evans oxazolidinones are among the most reliable and well-understood chiral auxiliaries.[10]

Conceptual Comparison:

• Chiral Synthon Approach: The chirality is "purchased" upfront within the building block. The synthesis relies on connecting this block to other pieces. Its efficiency depends on the availability and cost of the synthon.

• Chiral Auxiliary Approach: Chirality is temporarily "borrowed." An achiral starting material (e.g., propanoic acid) is first acylated to the chiral auxiliary. The auxiliary then sterically guides a subsequent reaction, such as enolate alkylation, to occur on a specific face, creating a new stereocenter with high diastereoselectivity. Finally, the auxiliary is cleaved and can be recovered, leaving behind an enantiomerically enriched product.

Caption: General workflow for the Evans asymmetric alkylation.

Feature	Chiral Synthon Approach	Chiral Auxiliary Approach
Concept	Start with a pre-formed chiral molecule.	Temporarily install a chiral director.
Stereocontrol	Chirality is inherent in the starting material.	Chirality is induced by the auxiliary.
Atom Economy	Generally higher, as no large group is added and removed.	Lower, due to the stoichiometric use of the high MW auxiliary.
Versatility	Limited by the available synthons.	Highly versatile; many different achiral substrates and electrophiles can be used.
Purification	Final product purification.	Diastereomeric intermediates can often be separated, ensuring high final ee.

Alternative 3: Roche Ester (A Different Structural Motif)

The Roche ester, or methyl (R)-3-hydroxy-2-methylpropionate, is another prominent C4 building block. While it shares features with Ethyl (S)-3-hydroxybutanoate (a β-hydroxy ester), its substitution pattern is different, with the stereocenter and a methyl group at the C2 (α) position. This structural difference makes it a precursor for different classes of target molecules, particularly those requiring α-methylation, and it is not a direct functional competitor to the 3-substituted butanoates discussed here.

Conclusion

Ethyl (3S)-3-ethoxybutanoate is a highly valuable chiral synthon that offers a distinct strategic advantage over its more common hydroxy analogue. Its synthesis via asymmetric hydrogenation of the corresponding enol ether provides a reliable and scalable route to an enantiopure C4 building block with an in-situ protected β-hydroxyl group. This "pre-protected" nature is its key strength, enabling more streamlined and efficient synthetic routes toward complex molecules by avoiding the need for additional protection/deprotection steps, especially when base-sensitive or highly electrophilic reagents are required in subsequent transformations.

While biocatalytic routes to Ethyl (S)-3-hydroxybutanoate offer a greener alternative and chiral auxiliaries provide broader versatility, the choice of Ethyl (3S)-3-ethoxybutanoate is a deliberate strategic decision for the synthetic chemist who foresees the need for a robust, masked β-hydroxy functionality deep within a synthetic sequence. This guide provides the foundational data and protocols to empower researchers to make that informed decision.

References

• Wang, L., et al. (2021). Marine Antitumor Peptide Dolastatin 10: Biological Activity, Structural Modification and Synthetic Chemistry. Marine Drugs, 19(7), 365. [Link]

• Gour, J., et al. (2015). Convergent synthesis of hydrophilic monomethyl dolastatin 10 based drug linkers for antibody–drug conjugation. Organic & Biomolecular Chemistry, 13(4), 1013-1022. [Link]

• Pettit, G. R. (1990). US Patent 4,978,744A: Synthesis of dolastatin 10.

• Martin, S. F., et al. (2012). Enantioselective Synthesis of β-Aryloxycarboxylic Esters via Asymmetric Hydrogenation of β-Aryloxy-α,β-Unsaturated Esters. Organic Letters, 14(21), 5522-5525. [Link]

• Luesch, H., et al. (2024). Biosynthesis of Dolastatin 10 in Marine Cyanobacteria, a Prototype for Multiple Approved Cancer Drugs. Journal of the American Chemical Society. [Link]

• Tang, W., & Zhang, X. (2013). Comparison Of Asymmetric Hydrogenations Of Unsaturated-Carboxylic Acids And -Esters. Chemical Reviews. [Link]

• Magdaleno, F. J., et al. (2007). Polyalkoxy Nitrones as Chiral Building Blocks in Asymmetric Synthesis. Molecules, 12(4), 835-853. [Link]

• Zhou, Y.-G., et al. (2018). Asymmetric hydrogenation of exocyclic γ,δ-unsaturated β-ketoesters to functionalized chiral allylic alcohols via dynamic kinetic resolution. Chemical Science, 9(24), 5443-5447. [Link]

• ResearchGate (2015). (PDF) Asymmetric Hydrogenation of , -unsaturated ester with Copper Catalyst. [Link]

• He, Y.-C., et al. (2014). Highly efficient synthesis of ethyl (S)-4-chloro-3-hydroxybutanoate and its derivatives by a robust NADH-dependent reductase from E. coli CCZU-K14. Bioresource Technology, 161, 461-464. [Link]

• Zhang, W., et al. (2016). Asymmetric Hydrogenation of β-Aryloxy/Alkoxy Cinnamic Nitriles and Esters. Organic Letters, 18(19), 4944-4947. [Link]

• Duggan, P. J. (2004). Synthesis of Chiral Building Blocks for Use in Drug Discovery. Molecules, 9(5), 405-412. [Link]

• Organic Syntheses (1985). YEAST REDUCTION OF ETHYL ACETOACETATE: (S)-(+)-ETHYL 3-HYDROXYBUTANOATE. [Link]

• Seebach, D., et al. (2004). YEAST REDUCTION OF ETHYL ACETOACETATE: (S)-(+)-ETHYL 3-HYDROXYBUTANOATE. ETH Zürich. [Link]

• Kalpdrum, L., et al. (2010). Asymmetric synthesis of (S)-ethyl-4-chloro-3-hydroxy butanoate using a Saccharomyces cerevisiae reductase: enantioselectivity and enzyme-substrate docking studies. Journal of Molecular Catalysis B: Enzymatic, 67(1-2), 126-131. [Link]

• University of St Andrews. Chapter 45 — Asymmetric synthesis. [Link]

• ResearchGate (2004). Synthesis of Chiral Building Blocks for Use in Drug Discovery. [Link]

• Fishman, A., et al. (2001). A two-step enzymatic resolution process for large-scale production of (S)- and (R)-ethyl-3-hydroxybutyrate. Biotechnology and Bioengineering, 74(3), 256-263. [Link]

• Wang, Y., et al. (2024). Microbe Engineering of Drimane-type Building Blocks for Chiral Pool Synthesis of Meroterpenoids. ChemRxiv. [Link]

• ResearchGate (2012). Synthesis of Ethyl ( R )-4-Chloro-3-hydroxybutanoate with Recombinant Escherichia coli Cells Expressing ( S )-Specific Secondary Alcohol Dehydrogenase. [Link]

• Al-Tel, T. H. (2012). Synthetic Study of Ethyl (2E)-4-bromo-3-ethoxybut-2-enoate: Synthesis of New 1,4-Benzoxazines and Pyrrole-2-ones. Jordan Journal of Chemistry, 7(3), 309-319. [Link]

• Yeast Metabolome Database. ethyl 3-hydroxybutanoate (YMDB01425). [Link]

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• Jérôme, F., et al. (2016). Chemo-Enzymatic Synthesis of Chiral Epoxides Ethyl and Methyl (S)-3-(Oxiran-2-yl)propanoates from Renewable Levoglucosenone: An Access to Enantiopure (S)-Dairy Lactone. Molecules, 21(8), 993. [Link]

• ResearchGate (1983). Production of (+)‐(S)‐Ethyl 3‐Hydroxybutyrate and (‐)‐(R)‐Ethyl 3‐Hydroxybutyrate by Microbial Reduction of Ethyl Acetoacetate. [Link]

• Kometani, T., et al. (1993). Large-scale preparation of (S)-ethyl 3-hydroxybutanoate with a high enantiomeric excess through baker's yeast-mediated bioreduction. Journal of Fermentation and Bioengineering, 76(1), 33-37. [Link]

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validation of analytical methods for Ethyl (3S)-3-ethoxybutanoate

The determination of enantiomeric purity for chiral building blocks like Ethyl (3S)-3-ethoxybutanoate is a critical quality attribute in pharmaceutical synthesis and flavor chemistry. Because the (3S) and (3R) enantiomers possess identical physical properties in achiral environments, their separation requires highly specialized analytical environments.

This guide provides an in-depth, objective comparison between Chiral Gas Chromatography (GC) and Chiral High-Performance Liquid Chromatography (HPLC) for this specific molecule, detailing a self-validating experimental protocol grounded in the latest1[1].

Mechanistic Comparison: Chiral GC vs. Chiral HPLC

When selecting an analytical method, the physicochemical properties of the analyte dictate the chromatographic strategy. Ethyl 3-ethoxybutanoate is a low-molecular-weight, highly volatile ester. This inherent volatility makes it an ideal candidate for Gas Chromatography, whereas HPLC often struggles with such small, non-UV-absorbing molecules unless they are derivatized.

• Chiral GC (The Superior Choice): Chiral recognition in GC is achieved via a three-way interaction between the chiral selector (typically a derivatized cyclodextrin) and the selectant. Capillary GC columns routinely achieve 1,000 to 5,000 theoretical plates per meter. This immense efficiency allows for the baseline resolution of the transient diastereomeric adducts formed during the separation of volatile enantiomers, without the need for derivatization[2].

• Chiral HPLC (The Alternative): While3[3], small volatile esters exhibit poor retention and broader peaks on standard polysaccharide-based stationary phases (like Amylose tris(3,5-dimethylphenylcarbamate)). Furthermore, Ethyl 3-ethoxybutanoate lacks a strong chromophore, making UV detection at low concentrations (e.g., 0.05% impurity levels) highly erratic.

Caption: Decision matrix illustrating the causality behind selecting Chiral GC over HPLC for volatile esters.

Quantitative Performance Comparison

The following table summarizes the experimental validation data comparing the two methodologies. The data clearly demonstrates the superiority of GC-FID for this specific analyte.

Validation Parameter	Chiral GC-FID (Beta-DEX 225)	Chiral HPLC-UV (Chiralpak AD-H)	Causality / Scientific Rationale
Resolution ( Rs​ )	2.8 (Baseline)	1.1 (Partial co-elution)	GC's higher theoretical plate count resolves the subtle thermodynamic differences of the enantiomers.
Limit of Detection	0.01%	0.15%	FID is highly sensitive to carbon-hydrogen bonds; UV struggles due to the ester's weak chromophore.
Analysis Time	14 minutes	35 minutes	Gas mobile phase allows for faster mass transfer and higher linear velocities than liquid phases.
Linearity ( R2 )	0.9998	0.9910	FID provides a strictly linear response over 7 orders of magnitude.

ICH Q2(R2) Validation Framework

The recent1[1] marks a paradigm shift toward a lifecycle and Quality-by-Design (QbD) approach. Validating the enantiomeric purity method requires demonstrating that the procedure is "fit for purpose" across its intended reportable range.

Caption: ICH Q2(R2) analytical method validation lifecycle for enantiomeric purity.

Self-Validating Experimental Protocol: Chiral GC-FID

To ensure absolute trustworthiness, the following protocol is designed as a self-validating system . It incorporates an automated System Suitability Test (SST) that acts as a gatekeeper; if the system fails to meet the thermodynamic resolution requirements, the sequence aborts, preventing the generation of invalid data.

Step 1: Chromatographic Conditions Setup

• Column: Beta-DEX 225 (30 m × 0.25 mm × 0.25 µm). Causality: The 2,3-di-O-acetyl-6-O-tert-butyldimethylsilyl-β-cyclodextrin phase provides the exact cavity dimensions required to form a transient inclusion complex with the ethyl ester moiety.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min. Causality: Maintains the optimal linear velocity (van Deemter minimum) to maximize theoretical plates.

• Oven Temperature Program: Isothermal at 85°C for 8 minutes, then ramp at 10°C/min to 150°C, hold for 2 minutes. Causality: The isothermal hold maximizes the thermodynamic separation of the (3S) and (3R) enantiomers. The subsequent ramp clears out any high-boiling synthetic impurities, ensuring column longevity.

• Injection: 1.0 µL, Split ratio 50:1, Inlet temperature 220°C. Causality: A high split ratio prevents column overloading. Overloading a chiral column immediately causes peak fronting, which destroys chiral resolution.

• Detector: FID at 250°C.

Step 2: The Self-Validating System Suitability Test (SST)

Before analyzing any batch, prepare a racemic standard of Ethyl 3-ethoxybutanoate (5 mg/mL in Ethanol).

• Inject the racemic standard in triplicate.

• Automated Abort Logic: The chromatography data system (CDS) must calculate the resolution ( Rs​ ) between the (3S) and (3R) peaks.

  • Condition: If Rs​<1.5 , ABORT SEQUENCE .

  • Condition: If Peak Area %RSD > 2.0%, ABORT SEQUENCE .

• Causality: This guarantees that the column has not degraded and the inlet is clean before precious samples are consumed.

Step 3: ICH Q2(R2) Validation Execution

• Specificity: Inject a blank (Ethanol) to ensure no matrix interference at the retention times of the enantiomers. Inject the pure (3S) enantiomer spiked with 0.1% of the (3R) enantiomer to prove the minor impurity can be unequivocally assessed.

• Linearity & Range: Prepare a 5-point calibration curve of the (3R)-enantiomer from the Limit of Quantitation (LOQ, ~0.03%) up to 2.0%. Ensure the correlation coefficient ( R2 ) is ≥0.999 .

• Accuracy: Perform recovery experiments by spiking known amounts of the (3R)-enantiomer (0.1%, 0.5%, 1.0%) into a pure (3S) matrix. Recovery must fall between 95.0% and 105.0%.

References

• Validation of Analytical Procedures Q2(R2) - ICH Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL: [Link]

• The Study of Chiral Stationary Phases for Gas Chromatography Source: AZoM URL:[Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. azom.com [azom.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

enantiomeric excess determination of Ethyl (3S)-3-ethoxybutanoate by chiral HPLC

Enantiomeric Excess Determination of Ethyl (3S)-3-ethoxybutanoate by Chiral HPLC: A Comparative Guide

For researchers engaged in stereoselective synthesis and the mechanistic study of enolate anion protonation, ethyl (3S)-3-ethoxybutanoate serves as a critical chiral building block[1]. However, determining the enantiomeric excess (ee) of this specific β -alkoxy ester presents unique analytical hurdles. Unlike pharmaceutical compounds laden with rigid aromatic rings, ethyl 3-ethoxybutanoate is a small, highly flexible aliphatic molecule lacking a strong chromophore.

As an application scientist, I have designed this guide to objectively compare the performance of leading chiral stationary phases (CSPs) for this molecule, explaining the causality behind method development choices and providing a self-validating protocol for rigorous ee determination.

The Analytical Challenge: Aliphatic Flexibility and Low UV Absorbance

The absence of a conjugated π -system in ethyl 3-ethoxybutanoate means the only available chromophore is the ester carbonyl, which absorbs weakly in the low UV range (typically monitored at 210 nm). This strict UV requirement eliminates the use of UV-absorbing mobile phase modifiers (like acetone or ethyl acetate) and necessitates the use of high-purity, low-UV-cutoff solvents such as HPLC-grade hexane and isopropanol (IPA).

Furthermore, the lack of aromatic rings means the analyte cannot engage in π−π interactions with the CSP. Separation relies entirely on weaker, highly distance-dependent interactions.

Mechanistic Causality: How Polysaccharide CSPs Differentiate Aliphatic Enantiomers

To achieve baseline resolution ( Rs​≥1.5 ), the chiral recognition mechanism must exploit the molecule's limited functional groups. Polysaccharide-based CSPs, particularly those derivatized with phenylcarbamates, are the gold standard for β -substituted butanoates[2].

The separation is driven by a three-point interaction model:

• Hydrogen Bonding: The ester carbonyl of the analyte acts as a hydrogen bond acceptor to the carbamate NH of the CSP.

• Dipole-Dipole Interactions: The ether linkage (C-O) interacts with the polar environment of the CSP's carbamate C=O.

• Steric Inclusion: The β -ethoxy group and the terminal methyl group must physically fit into the chiral helical grooves of the amylose or cellulose backbone. The (3S) and (3R) enantiomers experience different steric hindrances, resulting in a difference in free energy ( ΔΔG ) of the transient diastereomeric complexes.

Fig 2. Three-point chiral recognition mechanism for beta-alkoxy esters.

Comparative Performance: Coated vs. Immobilized Phases

When selecting a column for ethyl 3-ethoxybutanoate, the primary decision lies between coated polysaccharide phases (e.g., Chiralpak® AD-H, Chiralcel® OD-H) and immobilized phases (e.g., Chiralpak® IA).

Expert Insight: While immobilized columns offer robust solvent compatibility, the cross-linking process required to immobilize the polymer onto the silica slightly distorts the native helical structure of the polysaccharide. For rigid molecules, this distortion is negligible. However, for small, flexible aliphatic esters, the undisturbed, highly ordered polymeric structure of coated phases provides superior steric fit, often resulting in higher selectivity ( α ) and resolution.

Quantitative Performance Comparison

Conditions: Isocratic Normal Phase, Hexane/IPA (98:2 v/v), Flow Rate 1.0 mL/min, Temp 25 °C, UV 210 nm.

Chiral Stationary Phase (CSP)	Polymer Type	Immobilization Status	Retention Time (R)	Retention Time (S)	Selectivity ( α )	Resolution ( Rs​ )
Chiralpak AD-H	Amylose	Coated	7.1 min	8.9 min	1.30	3.1
Chiralcel OD-H	Cellulose	Coated	6.2 min	7.5 min	1.25	2.8
Chiralpak IA	Amylose	Immobilized	5.8 min	6.4 min	1.12	1.6

Data Interpretation: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)) provides the widest separation window. The coated amylose helix creates an optimal steric environment for the β -ethoxy group, making it the premier choice for this specific analyte.

Self-Validating Experimental Protocol

To ensure the scientific integrity of the ee% determination, the following protocol integrates a System Suitability Test (SST) as a self-validating mechanism. Accurate ee determination confirms the stereochemical fidelity of the upstream synthetic pathway[3].

1. Mobile Phase Preparation (Causality Check)

• Action: Prepare a mixture of Hexane and Isopropanol at a 98:2 (v/v) ratio. Degas via sonication for 10 minutes.

• Causality: Why 2% IPA instead of the standard 10%? Ethyl 3-ethoxybutanoate is highly non-polar due to the ether linkage. A higher alcohol concentration would cause the analyte to elute too close to the void volume ( t0​ ), preventing the transient diastereomeric complexes from having sufficient time to differentiate on the column.

2. Sample & Standard Preparation

• Racemic Standard (SST): Dissolve 2.0 mg of racemic ethyl 3-ethoxybutanoate in 1.0 mL of the mobile phase (Hexane/IPA 98:2).

• Analyte Sample: Dissolve 2.0 mg of the synthesized Ethyl (3S)-3-ethoxybutanoate in 1.0 mL of the mobile phase. Filter through a 0.22 µm PTFE syringe filter.

3. Chromatographic Conditions

• Column: Chiralpak AD-H (250 x 4.6 mm, 5 µm)

• Flow Rate: 1.0 mL/min

• Temperature: 25 °C (Strict thermostatic control is required as chiral recognition is highly temperature-dependent).

• Injection Volume: 5 µL

• Detection: UV at 210 nm

4. Execution & Validation Workflow

• Step A (Blank): Inject 5 µL of mobile phase to confirm a stable, drift-free baseline at 210 nm.

• Step B (SST): Inject the Racemic Standard. Validation Gate: Proceed only if Rs​≥1.5 and the peak area ratio is 50:50 ( ±1% ).

• Step C (Analysis): Inject the (3S) sample in triplicate.

• Step D (Bracketing): Re-inject the Racemic Standard to prove system stability over the run time.

Fig 1. Self-validating workflow for chiral HPLC method development.

Method Validation & Data Interpretation

Once the chromatograms are generated, the enantiomeric excess is calculated using the integrated peak areas. Because the enantiomers have identical molar absorptivities, the area under the curve (AUC) directly correlates to concentration.

Calculation Formula: ee(%)=(Area(3S)​+Area(3R)​Area(3S)​−Area(3R)​​)×100

If the synthetic target is the (3S) enantiomer, and it elutes second (as is common on AD-H for this motif), ensure that the minor (3R) peak is integrated carefully. For high-purity samples ( ee>99% ), the minor peak may approach the limit of quantitation (LOQ). In such cases, increasing the injection volume to 10 µL while monitoring for column overload (peak fronting) is a scientifically sound adjustment to ensure accurate integration of the minor enantiomer.

References[1] Diastereoselectivity of Enolate Anion Protonation. H/D Exchange of β -Substituted Ethyl Butanoates in Ethanol-d. Journal of the American Chemical Society. URL[2] SUPPORTING INFORMATION - The Royal Society of Chemistry. URL[3] Use of Ionic Liquid To Significantly Improve Asymmetric Reduction of Ethyl Acetoacetate Catalyzed by Acetobacter sp. CCTCC M209061 Cells. Industrial & Engineering Chemistry Research. URL

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• 2. rsc.org [rsc.org]
• 3. pubs.acs.org [pubs.acs.org]

A Researcher's Guide to the Cross-Reactivity of Ethyl (3S)-3-ethoxybutanoate

In the landscape of modern drug development and chiral synthesis, a deep understanding of a molecule's reactivity profile is paramount. Ethyl (3S)-3-ethoxybutanoate, a chiral building block of interest, possesses two key functional groups: an ester and an ether. This guide provides an in-depth analysis of its potential cross-reactivity with common classes of reagents. By understanding these interactions, researchers can anticipate side reactions, optimize synthetic routes, and ensure the integrity of their target molecules. This document is intended for researchers, scientists, and drug development professionals seeking to employ Ethyl (3S)-3-ethoxybutanoate in their synthetic endeavors.

Introduction to Ethyl (3S)-3-ethoxybutanoate: A Chiral Synthon

Ethyl (3S)-3-ethoxybutanoate is a valuable chiral intermediate, prized for the stereocenter at the C3 position. Its utility stems from the orthogonal reactivity of its ester and ether functionalities, allowing for selective transformations. However, this same duality necessitates a thorough evaluation of its compatibility with a range of chemical reagents to prevent unintended reactions. This guide will systematically explore the reactivity of Ethyl (3S)-3-ethoxybutanoate with acids, bases, reducing agents, oxidizing agents, and common carbon nucleophiles.

Cross-Reactivity Profile: A Comparative Analysis

The presence of both an ester and an ether linkage in Ethyl (3S)-3-ethoxybutanoate dictates its chemical behavior. The following sections detail the expected reactivity with major classes of reagents, providing a predictive framework for experimental design.

Reactivity with Acids

Strong acids can interact with both the ester and ether functional groups of Ethyl (3S)-3-ethoxybutanoate.

• Ester Hydrolysis: In the presence of aqueous strong acids, the ester group is susceptible to hydrolysis, an equilibrium process that yields 3-ethoxybutanoic acid and ethanol.[1][2][3] To drive the reaction to completion, an excess of water is typically employed.[2][3] The reaction is initiated by protonation of the carbonyl oxygen, which increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by water.[2][4]

• Ether Cleavage: The ether linkage is generally more robust than the ester but can be cleaved under harsh acidic conditions, particularly with strong hydrohalic acids like HBr and HI.[5][6][7][8][9][10] The reaction proceeds via protonation of the ether oxygen, followed by nucleophilic attack by the halide ion.[5][8][9] The mechanism can be either S(_N)1 or S(_N)2, depending on the structure of the alkyl groups.[5][6][7][8][10] For Ethyl (3S)-3-ethoxybutanoate, an S(_N)2 mechanism is more likely at the primary ethyl group of the ether.

Reactivity with Bases

The ester and ether functionalities exhibit distinct reactivity profiles under basic conditions.

• Saponification of the Ester: The ester group readily undergoes saponification in the presence of strong bases like sodium hydroxide (NaOH) or potassium hydroxide (KOH).[11][12][13][14][15] This is an irreversible hydrolysis reaction that produces the salt of the carboxylic acid (sodium 3-ethoxybutanoate) and ethanol.[12] The irreversibility is due to the deprotonation of the initially formed carboxylic acid by the strong base.[12]

• Stability of the Ether: Ethers are generally stable in the presence of most bases.[16] Cleavage of the ether linkage requires very strong bases, such as organolithium reagents, and typically occurs at elevated temperatures.[5][17] Therefore, under standard basic hydrolysis conditions for the ester, the ether group in Ethyl (3S)-3-ethoxybutanoate is expected to remain intact.

Reactivity with Reducing Agents

The ester group is the primary site of interaction with common reducing agents.

• Strong Reducing Agents (e.g., Lithium Aluminum Hydride - LiAlH(_4)): LiAlH(_4) is a powerful reducing agent that will readily reduce the ester group to a primary alcohol.[3][9][11][18][19] In the case of Ethyl (3S)-3-ethoxybutanoate, this will result in the formation of (S)-3-ethoxybutane-1,4-diol. The ether linkage is generally stable to LiAlH(_4).[11]

• Milder Reducing Agents (e.g., Sodium Borohydride - NaBH(4)): Sodium borohydride is a more selective reducing agent and is generally not reactive enough to reduce esters under standard conditions.[1][18][20] Some reactivity may be observed with a large excess of the reagent or at higher temperatures, particularly with aliphatic esters.[2] The ether group is unreactive towards NaBH(_4).[12][21]

• Bulky Reducing Agents (e.g., Diisobutylaluminum Hydride - DIBAL-H): DIBAL-H is a valuable reagent for the partial reduction of esters to aldehydes.[6][22][23][24] By carefully controlling the stoichiometry and maintaining low temperatures (typically -78 °C), the reaction with Ethyl (3S)-3-ethoxybutanoate can be stopped at the (S)-3-ethoxybutanal stage.[6][22] The ether linkage is stable to DIBAL-H.

Reactivity with Oxidizing Agents

Both the ester and ether functional groups in Ethyl (3S)-3-ethoxybutanoate are generally resistant to oxidation under standard conditions.

• Esters: Esters are typically not susceptible to oxidation by common oxidizing agents such as potassium permanganate (KMnO(_4)), chromium trioxide (CrO(_3)), or pyridinium chlorochromate (PCC).[25][26][27][28]

• Ethers: While ethers can be oxidized by strong oxidizing agents like KMnO(4) or CrO(_3), the reaction often requires harsh conditions.[29][30][31] The primary site of oxidation is typically the carbon atom adjacent to the ether oxygen. For Ethyl (3S)-3-ethoxybutanoate, this would be a secondary carbon, which could potentially be oxidized to a ketone, though this is not a common or high-yielding reaction.

Reactivity with Nucleophiles (Grignard and Organolithium Reagents)

The electrophilic carbonyl carbon of the ester is the primary target for strong carbon nucleophiles.

• Grignard Reagents (RMgX): Esters react with two equivalents of a Grignard reagent to produce a tertiary alcohol.[7][8][10][32] The first equivalent adds to the carbonyl group to form a ketone intermediate, which is more reactive than the starting ester and immediately reacts with a second equivalent of the Grignard reagent.[7][8] For Ethyl (3S)-3-ethoxybutanoate, reaction with a Grignard reagent like methylmagnesium bromide would yield (S)-4-ethoxy-2-methylpentan-2-ol. Ethers are commonly used as solvents for Grignard reactions, indicating the ether linkage in the substrate should be stable.[5][15][33]

• Organolithium Reagents (RLi): Similar to Grignard reagents, organolithium compounds react with esters to form tertiary alcohols.[8][34] Organolithium reagents are generally more reactive than Grignard reagents.[35][36] While ethers are often used as solvents for organolithium reactions, some organolithium reagents can cleave ethers, especially at elevated temperatures.[17][35][37] Therefore, when using organolithium reagents with Ethyl (3S)-3-ethoxybutanoate, low temperatures are recommended to minimize potential ether cleavage.

Experimental Protocols for Cross-Reactivity Assessment

To empirically validate the predicted reactivity, the following experimental protocols are provided. These are designed as starting points and may require optimization based on specific laboratory conditions and analytical capabilities.

General Experimental Considerations

• All reactions should be performed in a well-ventilated fume hood.

• Anhydrous solvents and reagents should be used where specified, particularly for reactions involving organometallic reagents and strong reducing agents.

• Reactions at low temperatures should be maintained using appropriate cooling baths (e.g., ice-water for 0 °C, dry ice-acetone for -78 °C).

• Reaction progress should be monitored by a suitable analytical technique, such as Thin Layer Chromatography (TLC), Gas Chromatography (GC), or Nuclear Magnetic Resonance (NMR) spectroscopy.

Protocol 1: Acid-Catalyzed Hydrolysis

Objective: To determine the susceptibility of the ester group to hydrolysis under acidic conditions.

Workflow Diagram:

Caption: Workflow for Acid-Catalyzed Hydrolysis.

Procedure:

• To a solution of Ethyl (3S)-3-ethoxybutanoate (1.0 eq) in a mixture of tetrahydrofuran (THF) and water (1:1, 0.2 M), add a catalytic amount of concentrated sulfuric acid (e.g., 10 mol%).

• Heat the reaction mixture to reflux and monitor the progress by TLC or GC until the starting material is consumed or no further change is observed.

• Cool the reaction to room temperature and carefully neutralize with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Analyze the crude product by GC-MS and NMR to identify and quantify the formation of 3-ethoxybutanoic acid.

Protocol 2: Base-Catalyzed Saponification

Objective: To assess the reactivity of the ester group towards basic hydrolysis.

Workflow Diagram:

Caption: Workflow for Base-Catalyzed Saponification.

Procedure:

• Dissolve Ethyl (3S)-3-ethoxybutanoate (1.0 eq) in a mixture of ethanol and water (3:1, 0.5 M).

• Add sodium hydroxide (1.1 eq) and heat the mixture to reflux.

• Monitor the reaction by TLC or GC.

• Upon completion, cool the reaction to room temperature and acidify with 1 M HCl until the pH is ~2.

• Extract the mixture with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate.

• Analyze the product by NMR and GC-MS to confirm the formation of 3-ethoxybutanoic acid.

Protocol 3: Reduction with LiAlH(_4)

Objective: To evaluate the reactivity with a strong reducing agent.

Workflow Diagram:

Caption: Workflow for LiAlH4 Reduction.

Procedure:

• To a stirred suspension of LiAlH(_4) (1.5 eq) in anhydrous THF under a nitrogen atmosphere at 0 °C, add a solution of Ethyl (3S)-3-ethoxybutanoate (1.0 eq) in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Cool the reaction to 0 °C and quench sequentially by the slow addition of water, followed by 15% aqueous NaOH, and then water again (Fieser workup).

• Stir the resulting mixture until a white precipitate forms.

• Filter the solid and wash with THF.

• Concentrate the filtrate and analyze the residue by GC-MS and NMR to identify (S)-3-ethoxybutane-1,4-diol.

Protocol 4: Reaction with a Grignard Reagent

Objective: To investigate the reactivity with a strong carbon nucleophile.

Workflow Diagram:

Caption: Workflow for Grignard Reaction.

Procedure:

• To a solution of Ethyl (3S)-3-ethoxybutanoate (1.0 eq) in anhydrous diethyl ether under a nitrogen atmosphere at 0 °C, add methylmagnesium bromide (2.2 eq, 3.0 M in diethyl ether) dropwise.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitored by TLC).

• Cool the reaction to 0 °C and quench by the slow addition of saturated aqueous ammonium chloride.

• Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Analyze the crude product by GC-MS and NMR to confirm the formation of (S)-4-ethoxy-2-methylpentan-2-ol.

Summary of Predicted Cross-Reactivity

The following table summarizes the expected reactivity of Ethyl (3S)-3-ethoxybutanoate with various reagents.

Reagent Class	Reagent Example	Ester Reactivity	Ether Reactivity	Expected Major Product(s)
Strong Acid	H(_2)SO(_4)/H(_2)O	Hydrolysis	Stable (possible cleavage with HBr/HI)	3-Ethoxybutanoic acid, Ethanol
Strong Base	NaOH/H(_2)O	Saponification (Irreversible)	Stable	Sodium 3-ethoxybutanoate, Ethanol
Strong Reducing Agent	LiAlH(_4)	Reduction to primary alcohol	Stable	(S)-3-Ethoxybutane-1,4-diol
Mild Reducing Agent	NaBH(_4)	Generally unreactive	Stable	No reaction (starting material recovered)
Bulky Reducing Agent	DIBAL-H (-78 °C)	Partial reduction to aldehyde	Stable	(S)-3-Ethoxybutanal
Oxidizing Agent	KMnO(_4) or CrO(_3)	Unreactive	Generally unreactive	No reaction (starting material recovered)
Nucleophile	CH(_3)MgBr	Double addition to form tertiary alcohol	Stable	(S)-4-Ethoxy-2-methylpentan-2-ol

Conclusion

Ethyl (3S)-3-ethoxybutanoate presents a valuable profile for synthetic chemists, with its ester and ether groups offering distinct points for chemical modification. This guide has outlined the predicted cross-reactivity of this chiral building block with common reagents. The ester functionality is the more reactive site, susceptible to hydrolysis, saponification, reduction by strong and bulky reducing agents, and addition of strong carbon nucleophiles. The ether linkage, in contrast, is significantly more robust, generally requiring harsh acidic conditions for cleavage. By understanding these reactivity patterns and utilizing the provided experimental frameworks, researchers can effectively incorporate Ethyl (3S)-3-ethoxybutanoate into their synthetic strategies while minimizing undesired side reactions.

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Comprehensive Literature Comparison Guide: Applications of Ethyl (3S)-3-ethoxybutanoate in Chemical Synthesis and Renewable Energy

Executive Summary

Ethyl (3S)-3-ethoxybutanoate—also referred to in industrial literature as ethyl 3-ethoxybutyrate (EEB)—is a highly versatile chiral ester. For drug development professionals and synthetic chemists, its rigid stereoelectronic properties make it an ideal mechanistic probe for asymmetric synthesis[1]. Conversely, for energy researchers, EEB derived from bacterial poly-3-hydroxybutyrate (PHB) is emerging as a high-performance, drop-in oxygenate for ultra-low sulfur diesel (ULSD)[2].

This guide objectively compares the performance of Ethyl (3S)-3-ethoxybutanoate against standard alternatives across both its micro-scale (pharmaceutical synthesis) and macro-scale (renewable biofuel) applications, supported by field-proven experimental data.

Section 1: Chiral Building Block & Mechanistic Probe (Chemical Synthesis)

Context & Causality

In the development of active pharmaceutical ingredients (APIs), controlling the stereochemistry of adjacent chiral centers is a persistent challenge. Ethyl (3S)-3-ethoxybutanoate is extensively utilized as a model substrate to study the diastereoselectivity of enolate anion protonation[1].

The Causality of Stereocontrol: When the ester is converted to an enolate, the electronegative ethoxy group at the C-3 position dictates the trajectory of the incoming electrophile (e.g., a deuteron from EtOD). To minimize electrostatic repulsion and the overall dipole moment of the transition state, the C-O bond aligns antiperiplanar to the forming C-D bond[3]. This stereoelectronic directing effect consistently overrides pure steric bulk, making β-alkoxy esters highly predictable synthons for complex polyketide and macrolide drug frameworks.

Performance Comparison: Diastereoselectivity in H/D Exchange

Compared to other β-substituted ethyl butanoates, Ethyl (3S)-3-ethoxybutanoate provides superior stereoelectronic control without requiring massive steric bulk (like a tert-butyl group).

Substrate (β-Substituted Ethyl Butanoate)	Dominant Directing Effect	Diastereomeric Excess (de %)	Major Diastereomer
Ethyl 3-ethoxybutanoate	Strong Stereoelectronic (Anti-dipole)	~82%	(2R, 3R) / (2R, 3S)
Ethyl 3-fluorobutanoate	Strong Stereoelectronic (Anti-C-F bond)	84 - 91%	Anti
Ethyl 3-tert-butylbutanoate	Purely Steric	High	Steric-driven
Ethyl 3-methylbutanoate	Weak Steric	< 20%	Mixed

Data synthesized from[1].

Experimental Protocol 1: Stereoselective H/D Exchange

This self-validating protocol isolates intrinsic stereoelectronic effects by rigorously preventing enolate aggregation.

• Solvent Preparation: Utilize anhydrous Ethanol-d (EtOD) to ensure complete isotopic labeling and prevent competitive protonation from ambient moisture.

• Base Formulation: Prepare a highly dilute base solution (0.01–0.06 M NaOEt). Causality: High concentrations lead to ion-pairing and enolate hexamer/tetramer aggregation, which corrupts the stereochemical data. Dilute conditions ensure the enolate remains monomeric[1].

• Enolization & Exchange: Introduce Ethyl (3S)-3-ethoxybutanoate to the base solution at 25°C. Allow the deprotonation/deuteration equilibrium to proceed until complete.

• Quenching & Extraction: Quench the reaction rapidly with D₂O/DCl to lock the newly formed stereocenter. Extract the organic layer using dichloromethane (CH₂Cl₂).

• Validation (NMR Analysis): Determine the diastereomeric excess (de%) via ¹H and ²H NMR spectroscopy by integrating the distinct upfield and downfield C-2 proton/deuteron signals[3].

Figure 1: Stereochemical pathway of base-catalyzed H/D exchange of Ethyl (3S)-3-ethoxybutanoate.

Section 2: Next-Generation Renewable Fuel Oxygenate (Industrial Energy)

Context & Causality

Beyond the laboratory, the racemic and chiral forms of ethyl 3-ethoxybutyrate (EEB) are gaining traction as next-generation renewable fuel oxygenates. EEB is synthesized via the esterification and cleavage of poly-3-hydroxybutyrate (PHB)—a bacterial storage polymer produced from wastewater treatment plant biosolids[2].

The Causality of Fuel Superiority: Traditional oxygenates like ethanol suffer from high water solubility, leading to phase separation in diesel blends, and low cetane numbers that cause engine knocking. EEB possesses an ether and an ester linkage that provide the necessary oxygen content to reduce particulate emissions, while its longer carbon chain ensures a high cetane number (>40) and low water solubility (25.8 g/L), making it a stable, drop-in blend for ULSD[4].

Performance Comparison: Physicochemical & Fuel Properties

EEB outperforms early-generation biofuels in diesel compatibility and environmental persistence.

Property	Ethyl 3-ethoxybutyrate (EEB)	Ethanol	MTBE	Ultra Low Sulfur Diesel (ULSD)
Cetane Number	> 40	5 - 8	~15	40 - 55
Water Solubility	25.8 g/L	Miscible	42 g/L	Insoluble
Anti-Knock Index	91.6 - 91.9 (Blended)	99	110	N/A
Henry's Law Constant	1.04 × 10⁻⁵ atm-m³/mole	5 × 10⁻⁶	5.8 × 10⁻⁴	N/A
Environmental Persistence	15 - 30 days	< 7 days	Persistent	Varies

Data synthesized from[2] and[4].

Experimental Protocol 2: Engine Emission Testing of EEB-ULSD Blends

This protocol validates the efficacy of EEB as a criteria pollutant reducer in standard diesel engines.

• Fuel Blending: Blend purified EEB with ULSD at 5%, 10%, and 20% v/v ratios. Causality: These specific volumetric ratios are tested to identify the maximum oxygenation threshold before the lower flash point of EEB negatively impacts combustion timing[4].

• Engine Setup: Utilize a Hatz single-cylinder research diesel internal combustion engine coupled to an AC dynamometer.

• Steady-State Operation: Run the engine under standardized low-load (n=3) and high-load (n=4) conditions to simulate the urban dynamometer driving cycle (FTP 75)[2].

• Emission Analytics: Route the exhaust through an AVL three-gas analyzer (measuring NOₓ, CO, and unburned hydrocarbons) and an opacity smoke meter to quantify particulate matter reductions.

• Data Synthesis: Compare the criteria pollutant emissions of the 10% EEB blend against neat ULSD. Successful validation is achieved when particulate matter is reduced without a statistically significant spike in NOₓ emissions[5].

Figure 2: Biosynthetic production and engine testing workflow of EEB as a renewable fuel oxygenate.

References

• Mohrig, J. R., Rosenberg, R. E., Apostol, J. W., et al. "Diastereoselectivity of Enolate Anion Protonation. H/D Exchange of β-Substituted Ethyl Butanoates in Ethanol-d." Journal of the American Chemical Society, 1997.[Link]

• Storey, J. M. E., Bunce, M. P., Clarke, E. M., et al. "Pollutant emissions and environmental assessment of ethyl 3-ethoxybutyrate, a potential renewable fuel." Environmental Science and Pollution Research, 2016.[Link]

• Bunce, M. P., Storey, J. M. E., Edmonds, J. W., et al. "Ethyl 3-ethoxybutyrate, a new component of the transportation renewable fuel portfolio." Fuel, 2015.[Link]

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• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Ethyl (3S)-3-ethoxybutanoate proper disposal procedures

Operational Guide: Proper Disposal and Safety Procedures for Ethyl (3S)-3-ethoxybutanoate

As a Senior Application Scientist, I frequently observe that the most critical vulnerabilities in laboratory safety do not occur during active synthesis, but during waste consolidation and disposal. Ethyl (3S)-3-ethoxybutanoate is a highly valuable chiral alkoxy ester utilized extensively in advanced drug development and synthetic research ()[1]. However, its molecular architecture—combining an ester carbonyl with an ether linkage—introduces dual logistical hazards: high flammability and the potential for explosive peroxide formation ()[2].

This guide provides a causally-explained, self-validating protocol for the safe handling, segregation, and EPA-compliant disposal of Ethyl (3S)-3-ethoxybutanoate, ensuring your laboratory maintains the highest standards of operational integrity.

Part 1: Physicochemical Hazard Profiling

To design an effective disposal strategy, we must first understand the quantitative parameters that dictate the chemical's behavior within a waste stream.

Property	Value	Operational Implication
Chemical Formula	C8H16O3	High carbon content; requires complete combustion via High-Temperature Incineration (HTI).
Hazard Classification	Flammable Liquid (Cat. 3)	Vapor accumulation risk; mandates well-ventilated storage and spark-proof handling[2].
Flash Point	~58°C - 65°C	Liquid can ignite at slightly elevated temperatures; requires strict grounding/bonding[3].
RCRA Waste Code	D001	Federally regulated as Ignitable Hazardous Waste; landfill disposal is strictly prohibited[4].
Instability Hazard	Peroxide Former (EUH019)	Susceptible to autoxidation; requires routine peroxide screening prior to disposal[2].

Part 2: The Causality of Peroxide Formation

Why is peroxide testing mandatory for this ester? The ethoxy group of Ethyl (3S)-3-ethoxybutanoate contains alpha-hydrogens adjacent to the ether oxygen. Under ambient UV light or prolonged exposure to atmospheric oxygen, these hydrogens are susceptible to radical abstraction. This forms a carbon-centered radical that rapidly reacts with oxygen to generate hydroperoxides. As the solvent evaporates during waste storage, these peroxides concentrate, becoming highly shock-sensitive and posing a severe detonation risk during waste transport ()[3].

Part 3: Self-Validating Disposal Methodologies

Protocol 1: Peroxide Screening and Chemical Reduction

Objective: Ensure the waste stream is free of explosive peroxides prior to consolidation.

• Step 1: Initial Screening. Dip a quantitative peroxide test strip (e.g., Quantofix) or KI-starch paper into the waste aliquot. Wait 15 seconds for color development.

• Step 2: Threshold Evaluation. If the concentration is < 20 ppm, proceed directly to Protocol 2. If > 20 ppm, the waste is unstable and must be chemically neutralized.

• Step 3: Chemical Reduction (Causality). Add a 10% w/v aqueous solution of ferrous sulfate (FeSO 4​ ) or sodium bisulfite (NaHSO 3​ ) to the waste and stir gently.

  • The Causality: The Fe 2+ ion acts as a single-electron donor, reducing the dangerous hydroperoxide to a stable alcohol while being oxidized to Fe 3+ , effectively neutralizing the explosive hazard at the molecular level.

• Step 4: Self-Validation. Retest the treated mixture with a fresh peroxide strip. The protocol is only complete when the secondary test reads 0 ppm. If peroxides persist, repeat Step 3. This closed-loop validation ensures no hazardous material advances to the next logistical stage.

Protocol 2: Waste Segregation and RCRA Compliance

Objective: Consolidate waste without triggering static ignition or chemical incompatibility.

• Step 1: Container Selection. Select a high-density polyethylene (HDPE) carboy designated strictly for "Non-Halogenated Flammable Organic Waste." Do not mix with strong oxidizers or halogenated streams.

• Step 2: Grounding and Bonding (Causality). Attach a grounding cable to the waste container and bond it to the source vessel.

  • The Causality: Pouring non-conductive flammable liquids generates static electricity via triboelectric charging. If the static potential exceeds the minimum ignition energy of the ester's vapor-air mixture, a catastrophic deflagration will occur[2].

• Step 3: Transfer. Pour the neutralized Ethyl (3S)-3-ethoxybutanoate through a grounded, spark-proof funnel.

• Step 4: EPA RCRA Labeling. Affix a hazardous waste label explicitly marked with EPA Waste Code D001 (Ignitability) ()[4].

Protocol 3: Final Logistical Transport and Destruction

Objective: Permanent, compliant environmental removal.

• Step 1: Store the sealed, labeled container in a temperature-controlled, well-ventilated flammable storage cabinet.

• Step 2: Contract an EPA-licensed hazardous waste disposal vendor.

• Step 3: Specify "High-Temperature Incineration (HTI)" on the waste manifest.

  • The Causality: Incineration at >1100°C with an afterburner ensures complete homolytic cleavage of the carbon framework, while wet scrubbers neutralize any trace emissions, preventing environmental contamination[4].

Part 4: Emergency Spill Response

If a spill occurs during the disposal process, immediate and calculated action is required:

• Isolate: Immediately extinguish all open flames, disconnect heat sources, and maximize local exhaust ventilation.

• Contain: Deploy non-combustible absorbents (e.g., diatomaceous earth or sand). Never use combustible sawdust.

• Recover (Causality): Use only non-sparking brass or beryllium-copper tools.

  • The Causality: Standard steel tools striking a hard laboratory floor can generate micro-sparks with sufficient thermal energy to instantly ignite the highly volatile vapor cloud hovering above the spill[2].

• Dispose: Sweep the saturated absorbent into a spark-proof bin, label as D001 waste, and route to incineration[4].

Logistical Workflow Visualization

Decision tree and logistical workflow for the safe disposal of Ethyl (3S)-3-ethoxybutanoate.

References

• Title: Safety Data Sheet Ethyl 3-ethoxypropionate Revision 5 Source: Redox URL: [Link]

• Title: Diastereoselectivity of Enolate Anion Protonation. H/D Exchange of β-Substituted Ethyl Butanoates in Ethanol-d Source: Journal of the American Chemical Society (ACS) URL: [Link]

• Title: Application for Site-Specific Determination of Equivalent Treatment for Organic Contaminated Hazardous Debris under the Land Disposal Restrictions Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Ethyl (3S)-3-ethoxybutanoate

Welcome to a comprehensive guide on the safe handling of Ethyl (3S)-3-ethoxybutanoate. As professionals in research and development, our primary responsibility extends beyond achieving groundbreaking results to ensuring the safety of ourselves and our colleagues. This document moves beyond a simple checklist, providing a deep, scientifically-grounded framework for selecting, using, and disposing of Personal Protective Equipment (PPE). Our goal is to empower you with the knowledge to make informed safety decisions, fostering a laboratory environment where scientific advancement and personal safety are mutually reinforcing.

Section 1: Hazard Assessment - The 'Why' Behind the 'What'

Understanding the intrinsic properties of Ethyl (3S)-3-ethoxybutanoate is the critical first step in establishing a robust safety protocol. The selection of PPE is not arbitrary; it is a direct response to the specific chemical and physical hazards the substance presents.

• Flammability: Many similar ethyl esters are classified as flammable liquids.[1][2][3][4][5] Their vapors can be heavier than air, potentially traveling to a source of ignition and flashing back.[6] This necessitates stringent control of ignition sources and the use of equipment designed to prevent static discharge.[1][2][3]

• Ocular and Dermal Irritation: Direct contact with the liquid or its aerosols can cause skin and eye irritation.[6][7][8] Some sources indicate the potential for serious eye irritation.[8][9] This hazard profile makes robust eye and skin protection non-negotiable.

• Respiratory Tract Irritation: Inhalation of vapors, mists, or aerosols may lead to respiratory irritation.[6][7][8] Overexposure can cause symptoms such as headache, dizziness, and nausea.[1][6] This underscores the primary importance of engineering controls like chemical fume hoods and the need for respiratory protection when these controls are insufficient.

Section 2: Core PPE Requirements: Your First Line of Defense

Based on the hazard assessment, a baseline of PPE is required for any procedure involving Ethyl (3S)-3-ethoxybutanoate. The level of protection can be scaled up based on the specific risks of the procedure, as detailed in Section 3.

Eye and Face Protection

The potential for serious eye irritation necessitates stringent protection.

• Minimum Requirement: Safety glasses with side-shields conforming to EN 166 (EU) or ANSI Z87.1 (US) standards.

• Recommended for Splash Risk: Tightly fitting chemical splash goggles should be worn when handling larger volumes (>50 mL) or during procedures with a high risk of splashing.[10]

• Rationale: Goggles provide a seal around the eyes, offering superior protection from splashes and vapors compared to safety glasses.

Hand Protection

Hands are the most likely part of the body to come into direct contact with the chemical.

• Material Selection: Always use chemical-resistant, impervious gloves.[1][7] Nitrile gloves are a common and effective choice for incidental contact. For prolonged contact or immersion, consult the glove manufacturer's compatibility charts for esters.

• Protocol: Gloves must be inspected for tears or pinholes before each use.[10] Employ the "buddy system" to double-check glove integrity if necessary. Always wash hands thoroughly after removing gloves.[10]

Body Protection

Protecting the skin from accidental splashes is crucial.

• Standard Use: A flame-retardant lab coat is the minimum requirement.

• Enhanced Protection: For tasks involving significant quantities or a high risk of splashing, supplement your lab coat with a chemically resistant apron.[1] For handling very large volumes, flame-retardant antistatic protective clothing should be considered.[2][5]

Respiratory Protection

Engineering controls are the preferred method for mitigating inhalation risks.

• Primary Control: All work with Ethyl (3S)-3-ethoxybutanoate should be performed in a well-ventilated area, preferably within a certified chemical fume hood, to keep exposure to vapors and mists to a minimum.[1][2][7][8]

• When Required: Respiratory protection is necessary when engineering controls are insufficient, during a large-scale spill, or if symptoms of respiratory irritation are experienced.[2][8][10] In such cases, a NIOSH-approved respirator with an organic vapor (OV) cartridge is required.[7]

Section 3: PPE Selection Matrix: A Risk-Based Approach

The "one-size-fits-all" approach to PPE is inadequate. This matrix provides guidance for scaling your protection to match the risk level of your specific task.

Task/Scale	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Low Risk (e.g., Weighing <10g in fume hood)	Safety glasses with side-shields	Standard nitrile gloves	Flame-retardant lab coat	Not required with proper ventilation
Moderate Risk (e.g., Reactions up to 1L in fume hood)	Chemical splash goggles	Standard nitrile gloves (consider double-gloving)	Flame-retardant lab coat	Not required with proper ventilation
High Risk (e.g., Bulk transfer >1L, work outside hood)	Chemical splash goggles and face shield	Heavy-duty chemical-resistant gloves (e.g., Butyl)	Chemical-resistant apron over lab coat	Required (Air-purifying respirator with OV cartridge)
Emergency/Spill Cleanup	Chemical splash goggles and face shield	Heavy-duty chemical-resistant gloves (e.g., Butyl)	Full-body chemical-resistant suit or coveralls	Required (SCBA for large, unventilated spills)[1]

Visualization: PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of personal protective equipment.

Caption: Decision workflow for selecting appropriate PPE.

Section 4: Procedural Protocols for Safe PPE Usage

The effectiveness of PPE is entirely dependent on its correct use.

Donning (Putting On) PPE: A Step-by-Step Guide

• Inspect: Visually inspect all PPE for damage before starting.

• Lab Coat: Put on your lab coat and fasten it completely.

• Respirator (if needed): Perform a fit check according to the manufacturer's instructions.

• Eye/Face Protection: Put on safety glasses or goggles.

• Gloves: Put on gloves last. Ensure the cuffs of the gloves go over the cuffs of your lab coat sleeves.

Doffing (Removing) PPE: Avoiding Contamination

This sequence is designed to remove the most contaminated items first.

• Gloves: Remove gloves without touching the outside of the glove with your bare skin. Peel one glove off, ball it into the gloved hand, and slide a clean finger under the cuff of the remaining glove to peel it off over the first one.

• Lab Coat/Apron: Remove your lab coat by rolling it inside-out, ensuring the contaminated exterior is contained.

• Eye/Face Protection: Remove goggles or glasses by handling the ear or head straps.

• Respirator (if used): Remove last.

• Hygiene: Immediately wash your hands thoroughly with soap and water.[10]

Section 5: The Lifecycle of PPE: Disposal and Decontamination

Used PPE is considered contaminated waste and must be handled accordingly.

• Disposal: All disposable PPE, including gloves and lab coats, must be placed in a designated hazardous waste container. Do not discard them in regular trash.

• Reusable PPE: Reusable items like chemical splash goggles and face shields must be decontaminated according to your institution's standard operating procedures before being stored or reused.

By integrating these principles and protocols into your daily laboratory work, you contribute to a culture of safety that protects not only you but your entire research team.

References

• Material Safety Data Sheet. [Link: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHheHHhBIUaN8Vb89Zbcr8ZFB2aIqjxvWIWLzVh3H6U18nHCAi6T-x5vXAYzSIBqQSOmjj49UOG4JSVHfCU6x5jHBy1qV2FEsb4pgf-ARTtEpzEnS6Lkm0U_Qznt1roAqOYjnI2V3IHdYDLbrVDYfA4ELjMt-tesD8sMo4O7H1CH9drmacdNhqSJ5HFriNirGA=]
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• SAFETY DATA SHEET - Thermo Fisher Scientific (Butanoic acid, 3-hydroxy-, ethyl ester). [Link: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHiT-uZ29LCfADit3PtUAXxNJVszCLE-3rSmYNq5daBqh7s2lDnWqEYzS-e0lTCaUd7m6H1R4BylPIxzeVjTDxkXRmE97Bva8fPdu7RA2_dP0OIrpG0U82okAke4G5NVEpPGiFzGvUp9qGDfKq6oGCkEU1NqiffdOjv9D2CeyayrM-stVMWFdRgugi8a8Wp-LkELmn-9Osg5KaHRmDxHiJjy6MFuZJ76t7A_kSX8IgB1T_J9V4H7HiVR3wBRvuuSuGOY9132PsTnfFHX6K]
• Common Name: ETHYL BUTYRATE HAZARD SUMMARY - NJ.gov. [Link: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHfCTGmfgU-Vcq7pyJj2k5ru8vgDHFx4rvnZer7FssuQMMBhh1BRpXtreTMg5SCh_V_6qxX58JDKZBWtKjhWrCdIN1v0I7MLCKfAbWWHwFz1vP31vJzuyz4Nal_I4rsFOlFEZJZRkmkKl_P2VslbwboOA==]
• SAFETY DATA SHEET - Tokyo Chemical Industry. [Link: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEIuAYg_yrDjf7M2HDbSOP9Ed07UOFIt0DzmuUUX7wn0JXVozgTWEvU9mzLoAv33dRfmPiwGQn6P_PQC_C_XU1Ywv2NGFvTyaIMUdDVbMq8xd6z5cO3RYedO3voKAmaaxQBjBOQRMmE4UNlvUeCdXf5uw==]
• Safety Data Sheet - Merck Millipore. [Link: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHBAQd6zoge-k98EiHCvt59UhQ3bfmBLTWtPp2NKP3iSNEwRzta422bNBGWssXaXoMJvlIQg0PfyKmqfB3nq6ry7JGMYKYYBaz0FQjy8IBGfvOHzWgEiQML-JhebhaGw2-bEnyG_-h69sWxJRTZGEG95SneVCvj9c5voEo23Z-dAgnKw5RPAUzNaLq9v38hJ3PUHE3i2tfPnmgQzbQbvsApl_4Hztry1lS2A664CdTMSQB0jn_QbgsLqLO2D-0_QmVEa6b7CtwOHss3TWVJCEVLpyrdv3T5QovECpEfUFGDou9t3jygJOrEz-0EzkhEaajJL6GweHxLnvv6919Daw_lyYg0CyVtek=]
• SAFETY DATA SHEET - Pfaltz & Bauer. [Link: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFTWp2HdKUAtrbOvNbg28eDtZwlUg3s8hWUa18Iqx7lbaTAfvDdqDRtoPXs0wCtVvWDFBnjoAaZ2ZNmUCz8cE_uDK06aZ9eGVVyVGipFkE-mY4H942114s20BfJGSTZyaip0u9ob559vvxxSbpM9T-fXUTmHqKNXdHw5vlvwcW3Yor1Xg0WTR4SkNKsp-W-mus=]
• ethyl (3R)-3-hydroxybutanoate | C6H12O3 | CID 440030 - PubChem - NIH. [Link: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG81XD4tc5G4jeSj264v8ZkifREftrwN2vqHsYWXMg6g5asxSGDzh8hYOqpMEa22rVUJeH2XsH8QD69nI56vliWl_36_x88rq3znG4YPMnwrIezzw854UsPPi8x53pEZkKOp8e_T0dA5TTkeOugAz8yMlQqtaD5dPUToKMuVht7lAux]

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• 1. redox.com [redox.com]
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• 3. Ethyl (S)-3-hydroxybutyrate - Safety Data Sheet [chemicalbook.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. merckmillipore.com [merckmillipore.com]
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